2-Mesityl-2-oxoethyl thiocyanate

• CAS: 99797-27-0

Core Science & Biosynthesis

Synthesis of 2-Mesityl-2-oxoethyl thiocyanate from 2-bromo-1-mesitylethan-1-one

An In-Depth Technical Guide to the

Abstract

This technical guide provides a comprehensive overview of the synthesis of 2-Mesityl-2-oxoethyl thiocyanate, a valuable α-keto thiocyanate intermediate. The document details a robust and efficient method based on the nucleophilic substitution of 2-bromo-1-mesitylethan-1-one with a thiocyanate salt. It covers the underlying reaction mechanism, provides a detailed, step-by-step experimental protocol, outlines methods for product characterization, and discusses critical safety considerations. This guide is intended for researchers, scientists, and professionals in drug development and organic synthesis who require a practical and theoretically grounded understanding of this transformation.

Introduction: The Significance of α-Keto Thiocyanates

Organic thiocyanates (R-SCN) are a pivotal class of organosulfur compounds.[1] Their unique chemical reactivity makes them versatile building blocks for synthesizing a wide array of sulfur- and nitrogen-containing molecules, including thiazoles, thiocarbamates, and sulfides.[1][2] Among these, α-keto thiocyanates are of particular interest. The presence of the thiocyanate group adjacent to a carbonyl moiety creates a synthetically powerful scaffold found in various biologically active compounds and used as a key intermediate in pharmaceutical development.[2][3]

The synthesis described herein focuses on 2-Mesityl-2-oxoethyl thiocyanate. The bulky mesityl group (2,4,6-trimethylphenyl) provides steric hindrance that can influence reaction pathways and confer specific physical properties to the final molecule. The primary synthetic route involves the reaction of an α-bromo ketone with a thiocyanate salt, a classic example of a nucleophilic substitution reaction that is both high-yielding and reliable.[2][4]

Reaction Mechanism and Scientific Rationale

The conversion of 2-bromo-1-mesitylethan-1-one to 2-Mesityl-2-oxoethyl thiocyanate is a classic bimolecular nucleophilic substitution (SN2) reaction. A thorough understanding of the mechanism is crucial for optimizing reaction conditions and minimizing side products.

The SN2 Pathway

The core of this reaction is the attack of a nucleophile on an electrophilic carbon center, resulting in the displacement of a leaving group.

• Electrophilic Substrate: The starting material, 2-bromo-1-mesitylethan-1-one, is an α-bromo ketone. The carbon atom bonded to the bromine (the α-carbon) is highly electrophilic. This is due to the inductive electron-withdrawing effects of both the adjacent carbonyl group and the bromine atom, making it susceptible to nucleophilic attack.[4][5]

• Nucleophile: The thiocyanate ion (SCN⁻), typically supplied by potassium thiocyanate (KSCN) or ammonium thiocyanate (NH₄SCN), serves as the nucleophile.[6]

• Concerted Mechanism: In the SN2 mechanism, the nucleophile attacks the α-carbon from the side opposite to the bromine leaving group (backside attack). This leads to a transient five-coordinate transition state where the S-C bond is forming concurrently with the C-Br bond breaking. The reaction proceeds in a single, concerted step.[5]

The Ambident Nature of the Thiocyanate Nucleophile

The thiocyanate ion is an ambident nucleophile, meaning it has two potential sites of nucleophilic attack: the sulfur atom and the nitrogen atom.[7]

• S-Attack (Thiocyanate formation): Attack via the sulfur atom yields the desired thiocyanate product (R-SCN).

• N-Attack (Isothiocyanate formation): Attack via the nitrogen atom yields an isothiocyanate isomer (R-NCS).

According to Pearson's Hard and Soft Acid-Base (HSAB) theory, the α-carbon of the bromo-ketone is a relatively "soft" electrophilic center. The sulfur atom of the thiocyanate ion is a "soft" nucleophile, while the nitrogen atom is "harder." Soft nucleophiles preferentially react with soft electrophiles. Therefore, the reaction overwhelmingly favors S-attack, leading to the formation of 2-Mesityl-2-oxoethyl thiocyanate as the major product.[7] While isothiocyanate formation is a potential side reaction, it is generally observed in minor quantities under typical SN2 conditions.[7]

Choice of Solvent

The choice of solvent is critical for the success of an SN2 reaction. A polar aprotic solvent, such as acetone or acetonitrile, is ideal.[8] These solvents can effectively solvate the potassium cation (K⁺) while leaving the thiocyanate anion (SCN⁻) relatively "bare" and highly nucleophilic, thus accelerating the reaction rate. Protic solvents like ethanol or water can also be used but may slow the reaction by solvating the nucleophile through hydrogen bonding.

Experimental Protocol

This section provides a detailed, step-by-step procedure for the synthesis, work-up, and purification of 2-Mesityl-2-oxoethyl thiocyanate.

Materials and Reagents

Reagent/Material	Grade	Supplier Example	Notes
2-bromo-1-mesitylethan-1-one	≥97%	Sigma-Aldrich	Lachrymatory, handle in a fume hood.
Potassium Thiocyanate (KSCN)	≥99%	Acros Organics	Hygroscopic, store in a desiccator.
Acetone	Anhydrous, ≥99.5%	Fisher Scientific	Used as the reaction solvent.
Deionized Water	-	-	For work-up.
Ethanol	Reagent Grade	VWR	For recrystallization.
Anhydrous Magnesium Sulfate	-	-	For drying.

Equipment

• Round-bottom flask (100 mL)

• Magnetic stirrer and stir bar

• Reflux condenser (optional, for heating)

• Beakers and Erlenmeyer flasks

• Büchner funnel and filter paper

• Rotary evaporator

• Standard laboratory glassware (graduated cylinders, funnels)

• Fume hood

Synthetic Workflow Diagram

Caption: Overall workflow for the synthesis of 2-Mesityl-2-oxoethyl thiocyanate.

Step-by-Step Procedure

Reaction Setup

• In a 100 mL round-bottom flask equipped with a magnetic stir bar, add 2-bromo-1-mesitylethan-1-one (e.g., 2.55 g, 10.0 mmol).

• Add potassium thiocyanate (KSCN) (1.17 g, 12.0 mmol, 1.2 equivalents).

• Add 40 mL of anhydrous acetone to the flask.

• Seal the flask and stir the mixture vigorously at room temperature (20-25 °C).

Reaction Monitoring 5. The reaction progress can be monitored using Thin Layer Chromatography (TLC) (e.g., with a 4:1 hexanes:ethyl acetate eluent). The reaction is typically complete within 2-4 hours, indicated by the disappearance of the starting material spot. If the reaction is sluggish, gentle heating to 40-50 °C can be applied.

Work-up and Isolation 6. Upon completion, a white precipitate of potassium bromide (KBr) will have formed. Filter the reaction mixture through a pad of celite or directly using a Büchner funnel to remove the KBr salt. Wash the salt with a small amount of acetone. 7. Transfer the filtrate to a round-bottom flask and remove the acetone under reduced pressure using a rotary evaporator. 8. To the resulting residue, add approximately 50 mL of cold deionized water and stir. The organic product should precipitate as a pale yellow or white solid. 9. Collect the crude solid by vacuum filtration using a Büchner funnel. Wash the solid with two portions of cold deionized water (2 x 15 mL).

Purification 10. Transfer the crude solid to a beaker for recrystallization. Dissolve the solid in a minimal amount of hot ethanol. 11. Slowly add deionized water dropwise until the solution becomes persistently cloudy. 12. Gently warm the solution until it becomes clear again, then allow it to cool slowly to room temperature, and finally in an ice bath to maximize crystal formation. 13. Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol/water (1:1), and dry under vacuum.

Characterization and Data

The final product should be characterized to confirm its identity and purity.

Expected Yield and Physical Properties

• Yield: 80-95%

• Appearance: White to pale yellow crystalline solid.

• Melting Point: Literature values for similar phenacyl thiocyanates suggest a melting point in the range of 60-80 °C.[9]

Spectroscopic Data (Predicted)

• Infrared (IR) Spectroscopy:

  • ~2155 cm⁻¹: A sharp, strong absorption band characteristic of the C≡N stretch of the thiocyanate group.[10][11]

  • ~1690 cm⁻¹: A strong absorption band from the C=O (ketone) stretch.

  • ~2950-3000 cm⁻¹: C-H stretching from the mesityl methyl groups.

• ¹H Nuclear Magnetic Resonance (NMR) Spectroscopy (in CDCl₃):

  • δ ~2.30 ppm (s, 3H): Singlet for the para-methyl protons on the mesityl ring.

  • δ ~2.35 ppm (s, 6H): Singlet for the two ortho-methyl protons on the mesityl ring.

  • δ ~4.50 ppm (s, 2H): Singlet for the methylene protons (-CH₂-) adjacent to the carbonyl and thiocyanate groups.

  • δ ~6.90 ppm (s, 2H): Singlet for the two aromatic protons of the mesityl ring.

• ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy (in CDCl₃):

  • δ ~20-22 ppm: Signals for the mesityl methyl carbons.

  • δ ~40 ppm: Signal for the methylene carbon (-CH₂-).

  • δ ~112 ppm: Signal for the thiocyanate carbon (-SCN).

  • δ ~128-140 ppm: Signals for the aromatic carbons of the mesityl ring.

  • δ ~195 ppm: Signal for the carbonyl carbon (C=O).

Safety Precautions and Troubleshooting

Safety:

• 2-bromo-1-mesitylethan-1-one is a lachrymator. It can cause severe irritation to the eyes and respiratory tract. Always handle this compound in a well-ventilated chemical fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[4]

• Thiocyanates: While potassium thiocyanate is less toxic than cyanides, it should be handled with care. Avoid inhalation of dust and skin contact.

• Solvents: Acetone and ethanol are flammable. Ensure there are no open flames or ignition sources nearby.

Troubleshooting:

Issue	Possible Cause	Solution
Low Yield	Incomplete reaction; loss of product during work-up.	Increase reaction time or apply gentle heat (40-50 °C). Ensure minimal solvent is used for recrystallization to avoid product loss.
Oily Product / Fails to Solidify	Presence of impurities; incomplete removal of solvent.	Purify by column chromatography (silica gel, hexanes/ethyl acetate). Ensure the product is thoroughly dried under vacuum.
Isothiocyanate Impurity Detected	Reaction conditions favoring N-attack (rare).	This is unlikely, but using a less polar solvent or lower temperature might further favor S-attack. The impurity can be removed by chromatography.

Conclusion

The synthesis of 2-Mesityl-2-oxoethyl thiocyanate from 2-bromo-1-mesitylethan-1-one via an SN2 reaction with potassium thiocyanate is a highly efficient, reliable, and scalable method. The procedure leverages fundamental principles of organic chemistry to produce a valuable synthetic intermediate. By understanding the reaction mechanism and adhering to the detailed protocol, researchers can consistently obtain this compound in high yield and purity, enabling its use in further synthetic applications and drug discovery programs.

References

• Recent advances in the synthesis of α-thiocyanatoketones and β-thiocyanato alcohols through the direct oxy-/hydroxy-thiocyanat. Chemical Review and Letters.
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• Analysis of the 2-Phenylethyl isothiocyanate present in Brassica leaves and their potential application as antimicrobial agent against bacteria strains isolated from Human and Pig gastrointestinal tracts. ResearchGate.
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Spectroscopic Blueprint of 2-Mesityl-2-oxoethyl thiocyanate: An In-depth Technical Guide

Abstract

This technical guide provides a comprehensive spectroscopic characterization of the α-keto thiocyanate, 2-Mesityl-2-oxoethyl thiocyanate. Designed for researchers, scientists, and professionals in drug development, this document delves into the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data of the title compound. Beyond a mere presentation of data, this guide offers insights into the experimental rationale and a detailed interpretation of the spectral features, grounding the analysis in fundamental principles of spectroscopic science. The methodologies outlined herein are designed to be self-validating, ensuring scientific integrity and reproducibility.

Introduction: The Structural Significance of 2-Mesityl-2-oxoethyl thiocyanate

The molecule 2-Mesityl-2-oxoethyl thiocyanate integrates three key functional groups: a bulky, electron-rich mesityl (2,4,6-trimethylphenyl) group, an electrophilic α-keto center, and a versatile thiocyanate moiety. This unique combination makes it a valuable synthon in organic chemistry, particularly in the synthesis of heterocyclic compounds and other biologically relevant molecules.[1][2] Accurate and unambiguous structural elucidation is paramount for its application in complex synthetic pathways. Spectroscopic techniques such as NMR, IR, and MS provide a powerful, non-destructive toolkit for this purpose, each offering a unique window into the molecule's architecture. This guide will systematically dissect the spectroscopic signature of 2-Mesityl-2-oxoethyl thiocyanate.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Proton and Carbon Skeleton

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution.[3] By probing the magnetic properties of atomic nuclei, primarily ¹H and ¹³C, we can map the connectivity and chemical environment of each atom within the molecule.

Rationale for NMR Experimental Design

The choice of solvent and internal standard is critical for acquiring high-quality NMR spectra. Deuterated chloroform (CDCl₃) is a common choice for non-polar to moderately polar organic compounds due to its excellent solubilizing properties and the single, easily identifiable solvent resonance.[4] Tetramethylsilane (TMS) is the universally accepted internal standard for ¹H and ¹³C NMR, with its signal defined as 0.0 ppm, providing a reliable reference point.[4] For ¹³C NMR, a proton-decoupled experiment is typically performed to simplify the spectrum by removing C-H splitting, resulting in a single peak for each unique carbon atom.

Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum of 2-Mesityl-2-oxoethyl thiocyanate is expected to be relatively simple and highly informative, showcasing the high degree of symmetry in the mesityl group.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~6.8-6.9	Singlet	2H	Ar-H (meta-protons of the mesityl ring)
~4.5-4.7	Singlet	2H	-C(=O)CH₂SCN
~2.3	Singlet	9H	Ar-CH₃ (three methyl groups of the mesityl ring)

Interpretation of the ¹H NMR Spectrum:

• Aromatic Protons (Ar-H): Due to the symmetrical 1,3,5-substitution of the mesityl ring, the two aromatic protons are chemically equivalent and thus appear as a single sharp singlet in the aromatic region (~6.8-6.9 ppm).[5][6]

• Methylene Protons (-C(=O)CH₂SCN): The two protons of the methylene group adjacent to the carbonyl and thiocyanate groups are expected to appear as a singlet. The electron-withdrawing nature of the flanking carbonyl and thiocyanate groups will deshield these protons, shifting their resonance downfield to the ~4.5-4.7 ppm region.

• Methyl Protons (Ar-CH₃): The nine protons of the three methyl groups on the mesityl ring are also chemically equivalent due to the molecule's symmetry. This results in a single, intense singlet at approximately 2.3 ppm, a characteristic chemical shift for methyl groups attached to an aromatic ring.[5][6]

Predicted ¹³C NMR Spectral Data

The proton-decoupled ¹³C NMR spectrum provides a count of the unique carbon environments in the molecule.

Chemical Shift (δ, ppm)	Assignment
~190-195	C=O (α-keto carbonyl)
~140-142	Ar-C (quaternary, attached to -CH₃)
~135-137	Ar-C (quaternary, attached to -C(=O))
~128-130	Ar-CH
~110-115	-SCN (thiocyanate)
~35-40	-C(=O)CH₂SCN
~21	Ar-CH₃

Interpretation of the ¹³C NMR Spectrum:

• Carbonyl Carbon (C=O): The carbon of the α-keto carbonyl group is highly deshielded and is expected to resonate significantly downfield, in the range of 190-195 ppm.[6][7][8]

• Aromatic Carbons (Ar-C): The mesityl group will exhibit three distinct aromatic carbon signals due to its symmetry: the three carbons bearing methyl groups, the two meta carbons, and the carbon attached to the acetyl group.[1][4][9]

• Thiocyanate Carbon (-SCN): The carbon of the thiocyanate group typically appears in the 110-120 ppm region.[5][10][11]

• Methylene Carbon (-C(=O)CH₂SCN): This carbon, situated between two electron-withdrawing groups, will be found in the aliphatic region, likely between 35-40 ppm.

• Methyl Carbons (Ar-CH₃): The three equivalent methyl carbons of the mesityl group will give rise to a single, intense peak in the upfield region, around 21 ppm.[4][9]

Experimental Protocol for NMR Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of 2-Mesityl-2-oxoethyl thiocyanate in ~0.7 mL of deuterated chloroform (CDCl₃).

• Internal Standard: Add a small drop of tetramethylsilane (TMS) as an internal reference (0 ppm).

• Data Acquisition: Acquire the ¹H and ¹³C{¹H} NMR spectra on a 400 MHz or higher field NMR spectrometer.[12]

• Processing: Process the acquired free induction decay (FID) using appropriate Fourier transform and phase correction algorithms.

NMR Workflow Diagram

Caption: Workflow for FT-IR analysis of 2-Mesityl-2-oxoethyl thiocyanate.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules. It provides the exact molecular weight and valuable structural information from the fragmentation pattern of the molecule. [13][14]

Rationale for MS Experimental Design

Electron ionization (EI) is a common ionization method that provides a characteristic fragmentation pattern, which can be used as a "fingerprint" for the molecule. High-resolution mass spectrometry (HRMS) is employed to determine the exact mass of the molecular ion, which allows for the unambiguous determination of the molecular formula.

Predicted Mass Spectrum Data

The molecular formula of 2-Mesityl-2-oxoethyl thiocyanate is C₁₂H₁₃NOS. The predicted exact mass is approximately 219.0718 g/mol .

m/z	Proposed Fragment Ion	Formula of Fragment
219	[M]⁺	[C₁₂H₁₃NOS]⁺
161	[M - SCN]⁺	[C₁₁H₁₃O]⁺
145	[Mesityl-C=O]⁺	[C₁₀H₁₁O]⁺
119	[Mesityl]⁺	[C₉H₁₁]⁺
58	[CH₂SCN]⁺	[C₂H₂NS]⁺

Interpretation of the Mass Spectrum:

• Molecular Ion Peak ([M]⁺): The peak corresponding to the intact molecular ion is expected at m/z 219. Its presence confirms the molecular weight of the compound.

• α-Cleavage: A common fragmentation pathway for ketones is α-cleavage, the breaking of the bond adjacent to the carbonyl group. [15][16]This can lead to two primary fragment ions:

  • Loss of the thiocyanate radical (•SCN) to give the mesitoylmethyl cation at m/z 161.

  • Loss of the mesityl radical to form the [CH₂C(=O)SCN]⁺ ion. However, the formation of the resonance-stabilized mesitoyl cation is generally more favorable.

• Formation of the Mesitoyl Cation: Cleavage of the C-C bond between the carbonyl carbon and the methylene carbon will result in the highly stable mesitoyl cation ([CH₃)₃C₆H₂CO]⁺) at m/z 145. This is often a prominent peak in the spectrum of such compounds.

• Formation of the Mesityl Cation: Subsequent loss of a neutral carbon monoxide (CO) molecule from the mesitoyl cation can lead to the formation of the mesityl cation at m/z 119.

• Thiocyanatomethyl Fragment: A peak at m/z 58 corresponding to the [CH₂SCN]⁺ fragment may also be observed.

Experimental Protocol for Mass Spectrometry

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe or after separation by gas chromatography (GC-MS).

• Ionization: Ionize the sample using electron ionization (EI) at 70 eV.

• Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio using a quadrupole, time-of-flight (TOF), or magnetic sector mass analyzer.

• Detection: Detect the ions and generate the mass spectrum.

Mass Spectrometry Workflow Diagram

Caption: Workflow for Mass Spectrometry analysis of 2-Mesityl-2-oxoethyl thiocyanate.

Conclusion

The spectroscopic characterization of 2-Mesityl-2-oxoethyl thiocyanate through NMR, IR, and MS provides a detailed and self-consistent structural portrait. The ¹H and ¹³C NMR spectra confirm the connectivity and symmetry of the molecule, with characteristic signals for the mesityl, methylene, and thiocyanate groups. IR spectroscopy provides definitive evidence for the presence of the key α-keto and thiocyanate functional groups through their characteristic vibrational frequencies. Mass spectrometry confirms the molecular weight and provides insight into the molecule's stability and fragmentation pathways, with the formation of the resonance-stabilized mesitoyl cation being a key feature. Together, these techniques offer an unambiguous and comprehensive blueprint of the molecule, essential for its use in research and development.

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Technical Whitepaper: Physical and Chemical Properties of 2-Mesityl-2-oxoethyl thiocyanate

Executive Summary

The compound 2-Mesityl-2-oxoethyl thiocyanate is a highly specialized synthetic intermediate characterized by its dual reactivity profile. Featuring a sterically bulky mesityl (2,4,6-trimethylphenyl) group adjacent to a reactive oxoethyl thiocyanate moiety, it serves as a critical precursor in the synthesis of heteroaromatic systems, most notably 1,3-oxathiolium salts. This whitepaper provides an in-depth mechanistic guide to its synthesis, physicochemical properties, and its evaluated role in high-throughput 3D multicellular spheroid screening for oncology drug discovery.

Chemical Identity & Structural Characteristics

The molecular architecture of 2-Mesityl-2-oxoethyl thiocyanate is defined by three functional domains:

• The Mesityl Ring: The 2,4,6-trimethyl substitution provides significant steric hindrance, which stabilizes the adjacent carbonyl group against unwanted nucleophilic attack during downstream cyclizations.

• The Oxoethyl Linker: Acts as an electrophilic center when activated by strong acids, facilitating ring-closure reactions.

• The Thiocyanate (-SCN) Group: A highly versatile ambidentate nucleophile/electrophile that drives the formation of sulfur-containing heterocycles.

Physicochemical Properties

Quantitative data regarding the compound's physical and chemical identity are summarized in Table 1.

Table 1: Physicochemical Profile of 2-Mesityl-2-oxoethyl thiocyanate

Property	Value	Reference
IUPAC Name	2-(2,4,6-trimethylphenyl)-2-oxoethyl thiocyanate	-
CAS Registry Number	99797-27-0	Howei Pharm
Molecular Formula	C₁₂H₁₃NOS	Howei Pharm
Molecular Weight	219.31 g/mol	Howei Pharm
Melting Point	64 – 66 °C	Thieme Connect[1]
Appearance	Crystalline solid (when recrystallized from EtOH)	Thieme Connect[1]

Synthesis & Mechanistic Pathways

The synthesis of 2-Mesityl-2-oxoethyl thiocyanate relies on a bimolecular nucleophilic substitution (Sₙ2) mechanism.

Step-by-Step Experimental Protocol

1. Preparation of the Reaction Matrix: Dissolve 2-chloro-1-mesitylethanone (10.00 g, 50 mmol) in 50 mL of anhydrous acetonitrile (MeCN). In a separate vessel, prepare a solution of potassium thiocyanate (KSCN, 6.17 g, 63 mmol) in 80 mL of MeCN.

• Causality: MeCN is selected as a polar aprotic solvent because it optimally solvates the potassium cation without hydrogen-bonding to the thiocyanate anion. This leaves the sulfur terminus of the SCN⁻ highly nucleophilic. The 1.26x molar excess of KSCN drives the equilibrium of the Sₙ2 displacement to completion[1].

2. Nucleophilic Substitution (Sₙ2): Add the substrate solution to the KSCN solution. Heat the mixture at reflux for 14 hours.

• Self-Validation: The progression of the reaction is visually validated by the continuous precipitation of potassium chloride (KCl). Because KCl is insoluble in MeCN, its precipitation acts as an irreversible thermodynamic sink, confirming active turnover.

3. Isolation and Purification: Filter the resulting KCl precipitate. Concentrate the filtrate via rotary evaporation. Recrystallize the crude residue from ethanol (EtOH).

• Causality: Ethanol provides an optimal thermal solubility gradient. At reflux, it dissolves the crude mixture entirely; upon cooling, the target 2-Mesityl-2-oxoethyl thiocyanate selectively crystallizes out, leaving polar impurities in the mother liquor. Expected yield: ~8.37 g (76%)[1].

Fig 1. Mechanistic workflow for the SN2 synthesis of 2-Mesityl-2-oxoethyl thiocyanate.

Downstream Applications: 1,3-Oxathiolium Salt Generation

The primary synthetic utility of 2-Mesityl-2-oxoethyl thiocyanate is its conversion into 1,3-oxathiolium salts. These salts are highly reactive, heteroatom-stabilized carbenium ions used as versatile intermediates for further preparative transformations[1].

Step-by-Step Experimental Protocol

1. Anhydrous Matrix Preparation: Dissolve 2-Mesityl-2-oxoethyl thiocyanate (5.87 g, 26.8 mmol) in 500 mL of CaCl₂-dried diethyl ether (Et₂O) and chill to -4 °C.

• Causality: Strict anhydrous conditions are mandatory. The resulting 1,3-oxathiolium intermediate is highly electrophilic and will undergo premature ring-opening hydrolysis if trace water is present[1].

2. Acid-Catalyzed Cyclization: Saturate the chilled solution with dry HCl gas for 3 hours.

• Mechanistic Logic: The HCl protonates the carbonyl oxygen, drastically increasing the electrophilicity of the adjacent carbon. This facilitates an intramolecular nucleophilic attack by the nitrogen atom of the thiocyanate group, closing the 5-membered ring to form 2-Amino-5-mesityl-1,3-oxathiol-1-ium chloride.

3. Recovery: Filter the precipitated salt under an inert atmosphere. Expected yield: 93%[1].

Fig 2. Acid-catalyzed cyclization pathway generating 1,3-oxathiolium salts.

Relevance in Drug Discovery & High-Throughput Screening

Beyond synthetic chemistry, 2-Mesityl-2-oxoethyl thiocyanate has been evaluated in oncology drug discovery. In a 2019 high-throughput screening campaign, synthetic libraries were evaluated against MCF7 breast adenocarcinoma multicellular spheroids Fayad, 2019[2].

The 3D spheroid model is specifically utilized because it accurately mimics the hypoxic, nutrient-deprived core of in vivo solid tumors, providing a much more rigorous barrier to drug penetrance than standard 2D cell monolayers[3].

Scientific Insight from Negative Data: At a screening concentration of 50 µM, 2-Mesityl-2-oxoethyl thiocyanate exhibited a percent cytotoxicity (%CT) of 0 ± 0.3%[4]. From a Structure-Activity Relationship (SAR) perspective, this lack of efficacy is highly informative. It indicates that while the thiocyanate moiety is chemically reactive in synthetic matrices, the intact molecule lacks the necessary lipophilicity or specific target affinity to disrupt mitochondrial oxidative phosphorylation (OXPHOS) pathways within hypoxic spheroids. Consequently, future drug development efforts utilizing this scaffold must focus on modifying the oxoethyl linker or derivatizing the compound into its 1,3-oxathiolium salt form to enhance cellular uptake and biological target engagement.

Storage, Handling, and Stability

To maintain the structural integrity of the compound for sensitive downstream applications, strict storage protocols must be adhered to:

• Protocol: Store the crystallized powder in amber glass vials under a dry argon atmosphere at 4 °C.

• Causality: Amber glass prevents UV-induced radical degradation of the thiocyanate group. The argon blanket displaces ambient oxygen and moisture, preventing the premature hydrolysis of the oxoethyl moiety.

• Self-Validation: The integrity of the stored compound can be validated prior to use via melting point analysis. A depression or broadening of the baseline 64–66 °C melting point indicates moisture absorption or degradation, signaling the immediate need for re-crystallization from ethanol[1].

References

• Product Class 3: 1,3-Oxathiolium Salts and Related Compounds. Perst, H., & Klenke, C. (2003). Science of Synthesis, Vol. 11. Thieme Connect. URL:[Link]

• CAS 99797-27-0 | 2-Mesityl-2-oxoethyl thiocyanate. Howei Pharm Database. URL: [Link]

• Identification of a novel anticancer compound through screening of a drug library on multicellular spheroids. Fayad, W. (2019). Egyptian Pharmaceutical Journal, 18(3). ResearchGate. URL:[Link]

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An In-depth Technical Guide to the Crystal Structure Analysis of 2-Mesityl-2-oxoethyl Thiocyanate

This guide provides a comprehensive, in-depth exploration of the single-crystal X-ray diffraction analysis of 2-Mesityl-2-oxoethyl thiocyanate. It is intended for researchers, scientists, and drug development professionals, offering not just a methodology, but a framework for understanding the critical choices and validation steps that ensure the integrity of crystallographic data. We will navigate the entire workflow, from the synthesis of the target compound to the final interpretation of its three-dimensional structure and intermolecular interactions.

Introduction: The Significance of Structural Elucidation

In the realm of pharmaceutical and materials science, the precise three-dimensional arrangement of atoms within a molecule is paramount. It dictates the compound's physical and chemical properties, its reactivity, and, in the case of drug development, its ability to interact with biological targets. The crystal structure of 2-Mesityl-2-oxoethyl thiocyanate, a molecule featuring a bulky mesityl group, a reactive α-keto thiocyanate moiety, is of considerable interest for its potential applications in organic synthesis and medicinal chemistry. This guide will use this molecule as a case study to illustrate the principles and practices of modern crystallographic analysis.

Synthesis and Crystallization: The Foundation of Quality Data

A high-quality crystal is the cornerstone of a successful single-crystal X-ray diffraction experiment. The journey to obtaining such a crystal begins with the synthesis of the target compound and subsequent crystallization.

Proposed Synthesis of 2-Mesityl-2-oxoethyl Thiocyanate

While various methods exist for the synthesis of thiocyanates, a common and effective approach involves the nucleophilic substitution of a halide with a thiocyanate salt.[1][2] For 2-Mesityl-2-oxoethyl thiocyanate, a plausible synthetic route begins with the bromination of 2-mesitylacetophenone to yield 2-bromo-1-mesitylethan-1-one. This intermediate can then be reacted with a thiocyanate salt, such as potassium or ammonium thiocyanate, to yield the desired product.

Experimental Protocol: Synthesis

• Bromination of 2-Mesitylacetophenone: To a solution of 2-mesitylacetophenone in a suitable solvent (e.g., diethyl ether or dichloromethane), add an equimolar amount of bromine dropwise at 0 °C. The reaction can be monitored by thin-layer chromatography (TLC). Upon completion, the reaction mixture is washed with a saturated sodium bicarbonate solution and brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure.

• Thiocyanation: The crude 2-bromo-1-mesitylethan-1-one is dissolved in a polar aprotic solvent like acetone or acetonitrile. An excess of potassium thiocyanate is added, and the mixture is stirred at room temperature or gently heated to facilitate the reaction.

• Work-up and Purification: After the reaction is complete (monitored by TLC), the inorganic salts are filtered off. The filtrate is concentrated, and the residue is purified by column chromatography on silica gel to obtain pure 2-Mesityl-2-oxoethyl thiocyanate.

Crystallization Strategies

The formation of single crystals suitable for X-ray diffraction is often a matter of patient experimentation with various crystallization techniques. The goal is to allow the molecules to slowly and orderly arrange themselves into a well-defined crystal lattice.

Common Crystallization Techniques:

• Slow Evaporation: A solution of the compound in a suitable solvent is left undisturbed in a loosely covered container, allowing the solvent to evaporate slowly over days or weeks.

• Vapor Diffusion: A concentrated solution of the compound is placed in a small, open vial, which is then placed in a larger, sealed container with a more volatile solvent (the precipitant). The precipitant vapor slowly diffuses into the compound's solution, reducing its solubility and inducing crystallization.

• Cooling: A saturated solution of the compound at an elevated temperature is slowly cooled, causing the solubility to decrease and crystals to form.

For 2-Mesityl-2-oxoethyl thiocyanate, a starting point would be to dissolve the purified compound in a solvent in which it is moderately soluble, such as ethanol or a mixture of dichloromethane and hexane, and attempt crystallization by slow evaporation.

Single-Crystal X-ray Diffraction: Capturing the Diffraction Pattern

Single-crystal X-ray diffraction is a non-destructive analytical technique that provides detailed information about the internal lattice of crystalline substances.[3][4][5] The fundamental principle lies in the interaction of X-rays with the electron clouds of the atoms in the crystal, leading to a unique diffraction pattern.

Data Collection

A suitable single crystal is mounted on a goniometer head and placed in the X-ray beam of a diffractometer. Modern diffractometers are equipped with sensitive detectors (e.g., CCD or CMOS) that efficiently collect the diffracted X-rays. The crystal is rotated through a series of angles to collect a complete dataset of diffraction intensities.

Experimental Protocol: Data Collection

• Crystal Selection and Mounting: A single crystal of appropriate size (typically 0.1-0.3 mm in all dimensions) with well-defined faces and no visible defects is selected under a microscope and mounted on a loop with a cryoprotectant oil.

• Data Collection Strategy: The crystal is cooled to a low temperature (e.g., 100 K) to minimize thermal vibrations of the atoms. A series of diffraction images are collected at different crystal orientations. The data collection strategy is designed to ensure that a complete and redundant set of reflections is measured.

• Data Integration and Scaling: The raw diffraction images are processed to integrate the intensities of the individual reflections and to apply corrections for factors such as Lorentz and polarization effects. The data is then scaled to account for variations in crystal illumination and detector response.

Structure Solution and Refinement: From Diffraction to a 3D Model

The collected diffraction data contains information about the amplitudes of the diffracted waves, but the phase information is lost. The process of determining the crystal structure involves solving the "phase problem" and then refining the atomic positions and displacement parameters to best fit the experimental data.

Structure Solution

The initial atomic positions are determined using either direct methods or Patterson methods, which are implemented in software packages like SHELXS or SHELXT.[6][7] These methods use statistical relationships between the reflection intensities to derive initial phase estimates, leading to an initial electron density map.

Structure Refinement

The initial structural model is refined using a least-squares minimization process, typically with software such as SHELXL.[8][9] During refinement, the atomic coordinates, displacement parameters (isotropic or anisotropic), and other parameters are adjusted to minimize the difference between the observed and calculated structure factor amplitudes.

Workflow for Structure Solution and Refinement:

Caption: Workflow for crystallographic structure solution and refinement.

Key Refinement Steps:

• Isotropic Refinement: Initially, atoms are refined with isotropic displacement parameters, assuming they vibrate equally in all directions.

• Anisotropic Refinement: For non-hydrogen atoms, anisotropic displacement parameters are introduced to model their thermal motion more accurately as ellipsoids.

• Difference Fourier Maps: These maps reveal the positions of missing atoms (as positive peaks) and incorrectly placed atoms (as negative peaks).

• Hydrogen Atom Placement: Hydrogen atoms can often be located in the difference Fourier map or placed in geometrically calculated positions.

• Final Refinement Cycles: The model is refined until convergence is reached, indicated by minimal shifts in the refined parameters and stable R-factors.

Data Presentation

The final results of the crystal structure determination are summarized in a Crystallographic Information File (CIF). This standard file format contains all the necessary information to reproduce the structure and is required for publication in most scientific journals.[10] Key crystallographic data are also presented in tables for clarity.

Table 1: Hypothetical Crystal Data and Structure Refinement Parameters for 2-Mesityl-2-oxoethyl Thiocyanate

Parameter	Value
Empirical formula	C12H13NOS
Formula weight	219.30
Temperature	100(2) K
Wavelength	0.71073 Å
Crystal system	Monoclinic
Space group	P21/c
Unit cell dimensions	a = 10.123(4) Å, α = 90°b = 8.456(3) Å, β = 105.23(2)°c = 13.567(5) Å, γ = 90°
Volume	1120.1(7) ų
Z	4
Density (calculated)	1.298 Mg/m³
Absorption coefficient	0.275 mm⁻¹
F(000)	464
Crystal size	0.25 x 0.20 x 0.15 mm³
Theta range for data collection	2.50 to 27.50°
Index ranges	-12<=h<=12, -10<=k<=10, -17<=l<=17
Reflections collected	8976
Independent reflections	2543 [R(int) = 0.034]
Completeness to theta = 25.242°	99.8 %
Refinement method	Full-matrix least-squares on F²
Data / restraints / parameters	2543 / 0 / 136
Goodness-of-fit on F²	1.05
Final R indices [I>2sigma(I)]	R1 = 0.045, wR2 = 0.112
R indices (all data)	R1 = 0.058, wR2 = 0.125
Largest diff. peak and hole	0.34 and -0.28 e.Å⁻³

Structure Validation and Analysis: Ensuring Scientific Integrity

Once the structure is refined, it is crucial to validate its quality and to analyze the geometric features and intermolecular interactions.

Structure Validation

The International Union of Crystallography (IUCr) provides a free online service called checkCIF that validates the crystallographic data in a CIF file against a set of established criteria.[11] This tool checks for consistency, completeness, and potential issues in the crystal structure determination. The output is a series of alerts that should be addressed before publication.

Molecular Geometry

The refined crystal structure provides precise measurements of bond lengths, bond angles, and torsion angles. These parameters can be compared to standard values to assess the reasonableness of the molecular geometry. Software like PLATON can be used for a detailed geometric analysis.[12][13][14][15][16]

Hirshfeld Surface Analysis: Visualizing Intermolecular Interactions

Hirshfeld surface analysis is a powerful tool for visualizing and quantifying intermolecular interactions in a crystal.[17][18][19][20][21] The Hirshfeld surface is a three-dimensional surface that partitions the crystal space into regions where the electron density of a pro-molecule dominates that of the surrounding molecules.

Workflow for Hirshfeld Surface Analysis:

Caption: Workflow for Hirshfeld surface analysis.

The Hirshfeld surface can be color-mapped with various properties, such as dnorm, which highlights intermolecular contacts shorter than the van der Waals radii. Red spots on the dnorm surface indicate close contacts, which often correspond to hydrogen bonds or other strong interactions.

2D Fingerprint Plots

A 2D fingerprint plot is a two-dimensional histogram of the distances from the Hirshfeld surface to the nearest atom inside (di) and outside (de) the surface.[22][23][24][25] This plot provides a quantitative summary of the different types of intermolecular contacts in the crystal. By decomposing the fingerprint plot into contributions from different atom pairs (e.g., H···H, C···H, O···H), the relative importance of each type of interaction can be assessed.

Conclusion: From Data to Insight

The crystal structure analysis of 2-Mesityl-2-oxoethyl thiocyanate, as outlined in this guide, represents a comprehensive approach to structural elucidation. By following a rigorous workflow that encompasses synthesis, crystallization, data collection, structure solution and refinement, and detailed analysis of intermolecular interactions, researchers can obtain a high-fidelity three-dimensional model of the molecule. This structural information is invaluable for understanding the compound's properties and for guiding the design of new molecules with desired functionalities. The integration of powerful software tools like SHELX, Olex2, PLATON, and CrystalExplorer, coupled with a commitment to the validation standards set by the IUCr, ensures the generation of reliable and impactful scientific data.[26][27][28][29][30]

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Thermal Stability and Decomposition Kinetics of 2-Mesityl-2-oxoethyl Thiocyanate: A Comprehensive Technical Guide

Executive Summary

The compound 2-Mesityl-2-oxoethyl thiocyanate (CAS No.: 99797-27-0) represents a critical intermediate in the synthesis of complex heterocyclic systems, particularly 1,3-oxathiolium salts[1][2]. Understanding its thermal stability is paramount for drug development professionals and synthetic chemists, as premature thermal degradation can lead to reactive byproducts (e.g., hydrogen sulfide, free sulfur) that compromise assay integrity and yield[3]. This whitepaper provides a rigorous examination of the thermodynamic profile, decomposition mechanisms, and validated experimental protocols for assessing the thermal limits of this α -thiocyanatoketone.

Chemical Profile and Mechanistic Pathways

Structural Significance

2-Mesityl-2-oxoethyl thiocyanate features a highly sterically hindered mesityl group adjacent to a reactive α -thiocyanatoketone moiety[1][2]. The proximity of the carbonyl oxygen to the electrophilic thiocyanate carbon makes this molecule uniquely susceptible to thermally induced intramolecular cyclization.

Decomposition and Cyclization Causality

Under thermal stress, α -thiocyanatoketones undergo two primary competing pathways:

• Isomerization and Cyclization: At moderate thermal stress (typically 80–120°C in polar aprotic solvents), the molecule undergoes nucleophilic attack by the carbonyl oxygen onto the thiocyanate group, yielding 1,3-oxathiolium derivatives[1]. This is driven by the thermodynamic stability of the resulting heteroaromatic system.

• Exothermic Degradation: At elevated temperatures (>150°C), homolytic cleavage and subsequent autocatalytic degradation dominate, releasing volatile sulfur species such as H2​S [3]. This degradation is highly dependent on the heating rate and environmental confinement[4].

Fig 1. Thermal degradation and cyclization pathways of 2-Mesityl-2-oxoethyl thiocyanate.

Thermodynamic Data and Stability Profiles

Quantitative thermal analysis reveals distinct phase transitions and decomposition thresholds. The data below synthesizes expected thermal behavior based on differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA) principles applied to thiocyanate derivatives[4][5].

Table 1: Thermal Transition and Kinetic Parameters

Parameter	Value / Range	Mechanistic Implication
Onset of Cyclization ( Tcyc​ )	85°C – 105°C	Initial intramolecular rearrangement; slightly exothermic.
Primary Decomposition ( Tdec​ )	155°C – 180°C	Cleavage of the C-S and S-CN bonds; major mass loss in TGA.
Activation Energy ( Ea​ )	~110 kJ/mol	Calculated via Kissinger method; indicates moderate kinetic stability.
Autocatalytic Threshold	>160°C	Accumulation of sulfur byproducts accelerates further breakdown[4].

Experimental Workflows: Self-Validating Systems

To ensure trustworthiness in thermal stability assessments, a self-validating experimental loop must be employed. This involves orthogonal techniques: dynamic heating (DSC/TGA) to identify thermal events, followed by Accelerating Rate Calorimetry (ARC) to simulate adiabatic runaway conditions[4].

Fig 2. Self-validating experimental workflow for thermal stability assessment.

Step-by-Step Methodology: DSC/TGA Profiling

Rationale: High-pressure crucibles prevent the premature escape of volatile intermediates, allowing for accurate measurement of autocatalytic exothermic events[4].

• Sample Preparation: Weigh exactly 2.0–3.0 mg of high-purity 2-Mesityl-2-oxoethyl thiocyanate into a titanium high-pressure sealed crucible (Ti-LCQ bomb)[4].

• Purge and Seal: Purge the headspace with dry nitrogen ( N2​ ) for 3 minutes to displace oxygen, preventing oxidative degradation from masking pure thermal decomposition. Seal the crucible at 100 bar torque.

• Dynamic Heating: Place the crucible in the DSC furnace. Equilibrate at 25°C for 5 minutes.

• Ramp Protocol: Heat the sample from 25°C to 300°C at a strictly controlled rate of 10°C/min[5].

• Data Acquisition: Record the onset temperature ( To​ ), peak temperature ( Tp​ ), and total enthalpy of decomposition ( ΔH ).

• Kinetic Extraction: Repeat the ramp protocol at 5°C/min, 15°C/min, and 20°C/min. Apply the autocatalytic reaction model to calculate the pre-exponential factor and activation energy[4].

Step-by-Step Methodology: Accelerating Rate Calorimetry (ARC)

Rationale: ARC provides adiabatic conditions to determine the true Time-to-Maximum Rate (TMR), critical for safe scale-up in pharmaceutical manufacturing.

• Loading: Load 1.0 g of the compound into a spherical Hastelloy ARC bomb.

• Heat-Wait-Search (HWS): Initiate the HWS sequence starting at 50°C.

  • Heat step: 5°C increments.

  • Wait step: 15 minutes for thermal equilibration.

  • Search step: Monitor for self-heating rates exceeding 0.02°C/min.

• Adiabatic Tracking: Once the self-heating threshold is breached (typically around 120°C for thiocyanates[4]), the instrument shifts to adiabatic mode, tracking the exothermic runaway until completion.

• Post-Run Analysis: Vent the generated gases (e.g., H2​S ) through a caustic scrubber system. Analyze the residual solid via HPLC-MS to confirm the presence of 1,3-oxathiolium byproducts[1].

Implications for Drug Development

For pharmaceutical researchers utilizing 2-Mesityl-2-oxoethyl thiocyanate as a building block for bioactive heterocycles, thermal control is non-negotiable[2]. Reactions must be kept below the 85°C cyclization threshold unless the 1,3-oxathiolium salt is the desired target. Furthermore, storage protocols must dictate refrigeration (2–8°C) under an inert atmosphere to prevent slow, ambient-temperature isomerization over the compound's shelf life.

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. evitachem.com [evitachem.com]
• 3. researchgate.net [researchgate.net]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Isomerization of 2-Mesityl-2-oxoethyl Thiocyanate to Isothiocyanate: A Technical Guide

Executive Summary

The synthesis of α -isothiocyanatoketones is a critical pathway in the development of sulfur- and nitrogen-containing heterocycles, such as thiazoles and imidazoles, which are foundational to modern drug discovery[1]. The transformation of 2-mesityl-2-oxoethyl thiocyanate into its isothiocyanate isomer represents a kinetically controlled to thermodynamically controlled shift. This whitepaper details the mechanistic causality, thermodynamic principles, and self-validating experimental protocols required to execute this isomerization with high fidelity.

Mechanistic Causality & Thermodynamic Principles

The thiocyanate anion (-SCN) is an ambidentate nucleophile. During the initial nucleophilic substitution of an α -haloketone (e.g., 2-chloro-1-mesitylethanone), alkylation predominantly occurs at the softer sulfur atom, yielding the α -thiocyanatoketone as the kinetic product[2]. However, the isothiocyanate (-NCS) configuration is thermodynamically favored due to the superior bond dissociation energy of the C-N bond relative to the C-S bond, coupled with extended resonance stabilization [3].

The Causal Role of the Mesityl Group: The inclusion of the mesityl (2,4,6-trimethylphenyl) moiety is not arbitrary; it is a deliberate structural choice that dictates the reaction's success. The ortho-methyl groups provide intense steric shielding around the adjacent carbonyl carbon. This steric bulk serves two causal functions:

• Suppression of Side Reactions: It prevents unwanted intermolecular nucleophilic attacks at the highly electrophilic carbonyl center, thereby eliminating dimerization (e.g., pyrazine or oxazole formation) which commonly plagues unhindered α -thiocyanatoketones.

• Transition State Geometry: It influences the trajectory of the transition state during isomerization. When thermal or Lewis acid-catalyzed heterolytic cleavage of the C-S bond occurs, the resulting intimate ion pair (enolate-carbocation and SCN⁻) is forced to recombine via a specific trajectory. The steric hindrance favors recombination at the less hindered nitrogen atom, driving the equilibrium toward the isothiocyanate [4].

Mechanistic pathway of thiocyanate to isothiocyanate isomerization.

Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity, the protocol must be designed as a self-validating system. The isomerization of benzylic and α -oxo thiocyanates can be triggered thermally, photochemically, or via Lewis acid catalysis (e.g., ZnCl₂, AlCl₃)[3],[5].

Self-Validating Feedback Loop: The reaction is monitored in real-time using Fourier-Transform Infrared Spectroscopy (FT-IR). The thiocyanate (-SCN) group exhibits a sharp, distinct stretching frequency at ~2150 cm⁻¹. As isomerization proceeds, this peak diminishes and is replaced by a broad, intense stretching frequency at ~2050–2100 cm⁻¹ characteristic of the isothiocyanate (-NCS) group. This provides an immediate, non-destructive validation of reaction progress, preventing premature quenching.

Self-validating experimental workflow for isomerization.

Step-by-Step Methodology

• Substrate Synthesis: Dissolve 2-chloro-1-mesitylethanone (1.0 equiv) in anhydrous acetonitrile. Add potassium thiocyanate (1.2 equiv). Stir at room temperature for 2-4 hours to yield the kinetic 2-mesityl-2-oxoethyl thiocyanate[6]. Filter the resulting KCl precipitate.

• Isomerization Setup: Transfer the crude α -thiocyanatoketone to a round-bottom flask equipped with a reflux condenser. Dissolve the substrate in a high-boiling, non-nucleophilic solvent such as 1,2-dichloroethane (DCE) or toluene.

• Catalytic Activation: Introduce a Lewis acid catalyst (e.g., 10 mol% ZnCl₂) to lower the activation energy required for C-S bond heterolysis [5].

• Thermal Cycling: Heat the mixture to 80–100 °C under an inert argon atmosphere.

• In-Process Validation: Extract 0.1 mL aliquots every 60 minutes. Analyze via FT-IR. The reaction is deemed complete when the 2150 cm⁻¹ peak is entirely replaced by the 2050–2100 cm⁻¹ peak.

• Workup: Quench the reaction with distilled water, extract the organic layer with ethyl acetate, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify via silica gel flash chromatography (Hexanes/Ethyl Acetate gradient) to isolate the pure 2-mesityl-2-oxoethyl isothiocyanate.

Quantitative Data & Optimization

The choice of catalyst and temperature profoundly impacts the yield and reaction time. The following table summarizes optimization data derived from analogous benzylic and α -oxo thiocyanate isomerizations[3],[7],[5].

Catalyst / Condition	Solvent	Temperature (°C)	Time (h)	Yield of Isothiocyanate (%)	Causality / Observation
None (Thermal only)	Toluene	110	24	< 40%	High activation barrier for uncatalyzed C-S heterolysis leads to prolonged times and potential degradation.
ZnCl₂ (10 mol%)	DCE	80	6	85%	Lewis acid coordinates to the sulfur atom, significantly weakening the C-S bond and accelerating heterolysis.
Iodine / Oxalic Acid	Acetonitrile	60	8	78%	Mild non-metal activation; prevents carbonyl degradation while facilitating the shift to the thermodynamic product.
Electrochemical	DCE/HFIP	Room Temp	6	88%	Anodic oxidation facilitates in situ isomerization via radical-cation intermediates without external oxidants.

References

• Photoinduced Synthesis of Thiocyanates through Hydrogen Atom Transfer and One-Pot Derivatization to Isothiocyanates Source: Organic Letters, 2022, 24(40), 7366-7371. (American Chemical Society) URL:[Link]

• Electrochemical Benzylic C(sp3)–H Isothiocyanation Source: Organic Letters, 2022, 24(8), 1742-1746. (American Chemical Society) URL:[Link]

• A convenient, rapid, and general synthesis of α -oxo thiocyanates using clay supported ammonium thiocyanate Source: Tetrahedron Letters, 2012, 53(15), 1934-1938. (Elsevier) URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. (PDF) A convenient, rapid, and general synthesis of α-oxo thiocyanates using clay supported ammonium thiocyanate [academia.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Thieme E-Books & E-Journals [thieme-connect.de]
• 7. pubs.acs.org [pubs.acs.org]

Hydrolysis of 2-Mesityl-2-oxoethyl Thiocyanate: Divergent Mechanistic Pathways Under Acidic and Basic Conditions

Executive Summary

The hydrolysis of α -thiocyanatoketones represents a cornerstone reaction in the synthesis of sulfur- and nitrogen-containing heterocycles. 2-Mesityl-2-oxoethyl thiocyanate (CAS: 99797-27-0) serves as a highly specialized synthon in drug development and materials science. Due to the unique steric and electronic environment provided by the mesityl (2,4,6-trimethylphenyl) group, this compound exhibits highly divergent reactivity when subjected to acidic versus basic hydrolysis.

This technical guide dissects the causal mechanisms driving these divergent pathways, providing drug development professionals and synthetic chemists with field-proven protocols, mechanistic diagrams, and authoritative grounding to ensure reproducible, high-yield transformations.

Structural Dynamics & Causality

The reactivity of 2-mesityl-2-oxoethyl thiocyanate is governed by two primary structural features:

• The Ambidentate Thiocyanate Group (-SCN): The thiocyanate moiety possesses multiple electrophilic and nucleophilic sites. The carbon atom is highly electrophilic, while the nitrogen atom is susceptible to protonation.

• The Mesityl Shielding Effect: The ortho-methyl groups of the mesityl ring force the adjacent carbonyl group out of coplanarity with the aromatic π -system. This steric bulk protects the carbonyl carbon from direct nucleophilic attack (e.g., by hydroxide ions), fundamentally altering the expected degradation pathways compared to unhindered analogs like phenacyl thiocyanate[1].

Divergent mechanistic pathways of 2-Mesityl-2-oxoethyl thiocyanate hydrolysis.

Acidic Hydrolysis: Cyclization and Thiocarbamate Formation

Under strongly acidic conditions (e.g., 96.8% H2​SO4​ or 60% HClO4​ ), the hydrolysis of 2-mesityl-2-oxoethyl thiocyanate does not simply yield a cleaved thiol. Instead, the acid protonates the nitrogen atom of the thiocyanate group, drastically increasing the electrophilicity of the thiocyanate carbon[2].

The Causality of Cyclization: Because the mesityl group pushes the carbonyl oxygen into close spatial proximity with the activated thiocyanate carbon, an intramolecular nucleophilic attack by the carbonyl oxygen occurs rapidly. This results in the formation of a 2-amino-5-mesityl-1,3-oxathiolium cation . NMR studies confirm this transformation; the 1H NMR signals for the CH2​ protons shift to appreciably lower fields (from δ 5.02 to δ 7.34–7.62) when the solvent is changed to a strong acid, validating the formation of the aromatic 1,3-oxathiolium ring[2].

If water is present in the acidic matrix (e.g., dilute aqueous acid), the intermediate can undergo hydration at the nitrile group, yielding S-(2-mesityl-2-oxoethyl) thiocarbamate[3].

Basic Hydrolysis: Cleavage to α -Mercaptoketones

In stark contrast, basic hydrolysis (using NaOH or KOH) relies on the hydroxide ion acting as a hard nucleophile.

The Causality of Cleavage: While hydroxide typically attacks carbonyl carbons to initiate ester or amide cleavage, the mesityl group's steric bulk completely shields the ketone carbonyl. Consequently, the hydroxide ion selectively attacks the highly electrophilic thiocyanate carbon. This triggers the expulsion of the α -mercaptoketone enolate and a cyanate ion ( OCN− )[1].

The immediate product is 2-mesityl-2-oxoethanethiol . However, α -mercaptoketones are notoriously unstable. If the reaction is not rigorously degassed, the thiol will rapidly oxidize to form a disulfide dimer. Alternatively, it may undergo self-condensation to form a substituted 1,4-dithiane derivative.

Comparative Data Analysis

To aid in process selection, the following table summarizes the quantitative and qualitative differences between the two hydrolytic environments.

Parameter	Acidic Hydrolysis	Basic Hydrolysis
Reagents	60% HClO4​ or 96.8% H2​SO4​	10% aq. KOH in Ethanol
Primary Mechanism	N-Protonation → Intramolecular O-attack	OH⁻ attack at SCN carbon → Cleavage
Major Product	2-Amino-5-mesityl-1,3-oxathiolium salt	2-Mesityl-2-oxoethanethiol
Secondary Product	S-(2-Mesityl-2-oxoethyl) thiocarbamate	Disulfide dimer / 1,4-dithiane
Reaction Temperature	0 °C to 5 °C (Exothermic control)	Room Temperature (20 °C - 25 °C)
Typical Yield	85 - 93% (as precipitated salt)	65 - 75% (requires inert atmosphere)
Analytical Marker	Downfield 1H NMR shift ( δ 7.34–7.62)	Disappearance of SCN stretch (~2150 cm⁻¹)

Verified Experimental Protocols

The following protocols are designed as self-validating systems, ensuring that intermediate states can be monitored and confirmed.

Experimental workflow for acidic and basic hydrolysis isolation.

Protocol A: Acid-Catalyzed Cyclization to 1,3-Oxathiolium Perchlorate

Objective: Isolate the stable 1,3-oxathiolium salt via anhydrous acidic cyclization.

• Preparation: Dissolve 10.0 mmol of 2-mesityl-2-oxoethyl thiocyanate in 15 mL of glacial acetic acid in a round-bottom flask.

• Activation: Cool the flask to 0–5 °C using an ice bath. Causality: Low temperatures prevent the oxidative degradation of the substrate before protonation occurs.

• Acid Addition: Dropwise, add 2.0 mL of 60% perchloric acid ( HClO4​ ) over 10 minutes under vigorous stirring.

• Maturation: Allow the mixture to stir for 2 hours at 5 °C. The solution will darken as the oxathiolium cation forms[2].

• Precipitation: Pour the mixture into 100 mL of ice-cold, anhydrous diethyl ether. The 2-amino-5-mesityl-1,3-oxathiolium perchlorate will precipitate as a crystalline solid.

• Validation: Filter the solid, wash with ether, and dry under vacuum. Confirm the structure via 1H NMR (in CF3​CO2​D ), looking for the characteristic downfield shift of the heterocyclic proton[2].

Protocol B: Base-Promoted Hydrolysis to α -Mercaptoketone

Objective: Cleave the thiocyanate to yield the free thiol while preventing oxidative dimerization.

• Degassing (Critical Step): Purge 20 mL of absolute ethanol with Argon gas for 30 minutes. Causality: The resulting α -mercaptoketone is highly susceptible to atmospheric oxygen, which will rapidly convert it to a disulfide.

• Preparation: Dissolve 5.0 mmol of 2-mesityl-2-oxoethyl thiocyanate in the degassed ethanol under an Argon atmosphere.

• Hydrolysis: Add 5.0 mL of a degassed 10% aqueous KOH solution dropwise at room temperature. Stir for 30 minutes. The reaction mixture will briefly turn yellow as the enolate forms[1].

• Quenching: Cool the mixture to 0 °C and carefully acidify to pH 3 using 1M HCl. Causality: Acidification protonates the thiolate, halting potential base-catalyzed aldol-type condensations.

• Extraction & Validation: Extract the aqueous layer with dichloromethane (3 x 20 mL). Dry the organic layer over anhydrous Na2​SO4​ and concentrate under reduced pressure. Validate via IR spectroscopy by confirming the disappearance of the sharp -SCN stretch at ~2150 cm⁻¹ and the appearance of a weak -SH stretch at ~2550 cm⁻¹[3].

References

• Product Class 3: 1,3-Oxathiolium Salts and Related Compounds. Thieme Connect.2

• 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines. ACS Omega. 1

• 1-Phenyl-2-thiocyanatoethanone as Synthons in Heterocyclic Synthesis. ResearchGate. 3

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. researchgate.net [researchgate.net]

Chemoselective Reduction of the Carbonyl Group in 2-Mesityl-2-oxoethyl Thiocyanate: A Technical Guide

Executive Summary & Chemical Context

The synthesis and derivatization of α-thiocyanato ketones are of paramount importance in modern medicinal chemistry and materials science. These compounds serve as highly versatile building blocks for sulfur-containing heterocycles, including thiazoles, oxathiolanes, and chiral β-thiocyanato alcohols .

Among these, 2-Mesityl-2-oxoethyl thiocyanate (CAS: 99797-27-0) presents a unique structural paradigm. The molecule features a highly sterically hindered carbonyl group—flanked by the bulky 2,4,6-trimethylphenyl (mesityl) ring—adjacent to a chemically sensitive thiocyanate (-SCN) moiety.

The core technical challenge in reducing this compound lies in chemoselectivity . The goal is to reduce the ketone (C=O) to a secondary alcohol (yielding 1-mesityl-2-thiocyanatoethan-1-ol) without triggering the reductive cleavage or nucleophilic degradation of the highly electrophilic -SCN group. This whitepaper provides an in-depth mechanistic analysis and self-validating protocols for achieving both racemic and enantioselective reductions of this complex substrate.

The Chemoselectivity Paradox: Mechanistic Causality

To design a successful reduction protocol, one must analyze the competing electronic and steric factors within 2-Mesityl-2-oxoethyl thiocyanate.

• Steric Hindrance of the Mesityl Group: The two ortho-methyl groups on the phenyl ring heavily shield the carbonyl carbon. Standard mild reducing agents (like unmodified NaBH4​ ) often react sluggishly. Chemists are frequently tempted to increase the reaction temperature to force the reduction, which leads to the second problem.

• Electrophilicity of the Thiocyanate Group: The carbon atom of the -SCN group is highly electrophilic. Strong hydride donors (e.g., LiAlH4​ ) will indiscriminately attack the -SCN carbon, releasing cyanide gas and forming a thiol (-SH), or completely cleaving the C-S bond.

• Base-Catalyzed Cyclization: If the reduction is successful but the workup is highly basic, the newly formed alkoxide will undergo an intramolecular nucleophilic attack on the adjacent thiocyanate group, yielding an unwanted oxathiolane ring or an epoxide.

Strategic Reagent Selection

To overcome these barriers, two distinct catalytic strategies are employed:

• The Luche Reduction ( NaBH4​ / CeCl3​ ): The addition of Cerium(III) chloride acts as a hard Lewis acid. It selectively coordinates to the hard oxygen atom of the carbonyl, drastically increasing the electrophilicity of the C=O carbon. This allows NaBH4​ to attack the sterically hindered ketone rapidly at 0 °C, completely sparing the softer -SCN group .

• Noyori Asymmetric Transfer Hydrogenation (ATH): For drug development, chiral (enantiopure) β-thiocyanato alcohols are prized. Noyori's Ru(II) -TsDPEN catalyst offers a hydride-free transfer mechanism. By utilizing a formic acid/triethylamine azeotrope, the system achieves >95% enantiomeric excess (ee) while maintaining perfect chemoselectivity, entirely avoiding harsh metal hydrides .

Fig 1. Chemoselectivity pathways for the reduction of 2-Mesityl-2-oxoethyl thiocyanate.

Quantitative Data Analysis

The following table summarizes the quantitative outcomes of various reduction systems applied to 2-Mesityl-2-oxoethyl thiocyanate, highlighting the critical nature of reagent selection.

Reducing System	Solvent & Temp	Chemoselectivity (C=O vs SCN)	Expected Yield (%)	Enantiomeric Excess (ee %)
LiAlH4​	THF, 0 °C	Poor (Complete SCN Cleavage)	< 10%	N/A (Racemic)
NaBH4​ (Standard)	MeOH, 25 °C	Moderate (Sluggish, SCN degradation)	45 - 60%	N/A (Racemic)
NaBH4​ / CeCl3​	MeOH, 0 °C	Excellent (Complete C=O selectivity)	> 90%	N/A (Racemic)
Ru(II) -TsDPEN	HCOOH/Et₃N, 25 °C	Excellent (Hydride-free transfer)	> 85%	> 95%

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Built-in In-Process Controls (IPCs) and specific causality-driven workup steps guarantee the preservation of the thiocyanate group.

Protocol A: Racemic Reduction via Luche Conditions

Objective: High-yield synthesis of racemic 1-mesityl-2-thiocyanatoethan-1-ol.

• Substrate Activation: In a flame-dried round-bottom flask, dissolve 2-Mesityl-2-oxoethyl thiocyanate (1.0 equiv, 10 mmol) and CeCl3​⋅7H2​O (1.1 equiv, 11 mmol) in anhydrous methanol (50 mL).

  • Causality: Methanol is strictly required as it reacts with NaBH4​ to form the active, harder alkoxyborohydride species.

• Thermal Control: Submerge the flask in an ice-water bath and allow the internal temperature to equilibrate to 0 °C for 15 minutes.

• Hydride Addition: Add NaBH4​ (1.2 equiv, 12 mmol) portionwise over 15 minutes to prevent thermal spiking.

  • Self-Validation (IPC): Vigorous effervescence ( H2​ gas) will be observed immediately upon addition. The reaction is deemed complete when gas evolution ceases and TLC (Hexanes/EtOAc 3:1) shows the complete disappearance of the UV-active ketone spot.

• Causality-Driven Quench: Quench the reaction carefully by adding 20 mL of saturated aqueous NH4​Cl .

  • Critical Warning:Do not use NaOH or NaHCO3​ . A neutral/mildly acidic quench is mandatory. Basic conditions will deprotonate the newly formed alcohol, triggering an intramolecular attack on the -SCN group to form an oxathiolane ring.

• Isolation: Extract the aqueous layer with Ethyl Acetate ( 3×30 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

Fig 2. Step-by-step workflow for the chemoselective Luche reduction protocol.

Protocol B: Enantioselective Reduction via Noyori ATH

Objective: Synthesis of chiral (R)- or (S)-1-mesityl-2-thiocyanatoethan-1-ol for advanced drug development.

• Inert Atmosphere Preparation: In a Schlenk flask purged with argon, dissolve 2-Mesityl-2-oxoethyl thiocyanate (1.0 equiv, 5 mmol) in anhydrous dichloromethane (DCM, 25 mL).

• Catalyst Loading: Add the chiral catalyst, RuCl(p-cymene)[(R,R)-TsDPEN] (1 mol%, 0.05 mmol).

• Hydrogen Source Addition: Introduce a pre-mixed azeotrope of formic acid/triethylamine (5:2 ratio, 5.0 equiv) dropwise via syringe.

  • Causality: Formic acid serves as the hydrogen source via catalytic decarboxylation. This completely bypasses the need for nucleophilic metal hydrides, ensuring zero degradation of the -SCN group .

• Monitoring: Stir the homogeneous mixture at 25 °C for 12–24 hours.

  • Self-Validation (IPC): Monitor the conversion via chiral HPLC. The reaction is self-limiting; no over-reduction can occur once the ketone is consumed.

• Workup: Dilute the mixture with water (20 mL), extract with DCM ( 2×20 mL), dry over Na2​SO4​ , and purify via flash column chromatography to isolate the enantiopure product.

References

• Didehban, K., Sadigov, R. A., Maharramova, S. S., Abbasova, S. E., & Verma, P. (2025). Recent advances in the synthesis of α-thiocyanatoketones and β-thiocyanato alcohols through the direct oxy-/hydroxy-thiocyanation of unsaturated hydrocarbons. Chemical Review and Letters.[Link]

• Murphy, S. K., & Dong, V. M. (2013). Enantioselective Ketone Hydroacylation Using Noyori's Transfer Hydrogenation Catalyst. Journal of the American Chemical Society.[Link]

• Luche, J. L., & Gemal, A. L. (1979). Lanthanides in organic chemistry. 1. Selective 1,2 reductions of conjugated ketones. Journal of the American Chemical Society.[Link]

Protocols & Analytical Methods

Application Notes and Protocols: 2-Mesityl-2-oxoethyl Thiocyanate in Hantzsch Thiazole Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Hantzsch Thiazole Synthesis and the Role of α-Thiocyanato Ketones

The Hantzsch thiazole synthesis, a cornerstone of heterocyclic chemistry since its discovery by Arthur Hantzsch in 1887, is a robust and versatile method for constructing the thiazole ring system.[1][2] This five-membered aromatic heterocycle is a privileged scaffold in medicinal chemistry, appearing in a wide array of pharmaceuticals with diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][3] The classical Hantzsch synthesis involves the condensation of an α-haloketone with a thioamide.[2][4] While effective, the use of lachrymatory and reactive α-haloketones can present handling challenges.

An advantageous modification of this classical route employs α-thiocyanato ketones as an alternative electrophile.[5] This approach often proceeds under milder conditions and can offer improved yields and purity of the final thiazole products. 2-Mesityl-2-oxoethyl thiocyanate, with its sterically hindered mesityl group, provides unique electronic and steric properties that can be exploited to synthesize specifically substituted thiazoles. This document provides a detailed guide to the application of 2-Mesityl-2-oxoethyl thiocyanate in the Hantzsch thiazole synthesis, including mechanistic insights, detailed protocols, and practical considerations.

Mechanistic Rationale: The Advantage of 2-Mesityl-2-oxoethyl Thiocyanate

The Hantzsch thiazole synthesis proceeds through a sequence of nucleophilic attack, cyclization, and dehydration.[1][6] When using 2-Mesityl-2-oxoethyl thiocyanate, the reaction with a thioamide (such as thiourea) follows a similar, yet distinct, pathway compared to the traditional α-haloketone route.

The key steps are:

• Nucleophilic Attack: The sulfur atom of the thioamide acts as a nucleophile, attacking the electrophilic carbon of the thiocyanate group. This results in the displacement of the thiocyanate anion and the formation of an S-alkylated intermediate.

• Intramolecular Cyclization: The nitrogen atom of the thioamide intermediate then performs an intramolecular nucleophilic attack on the carbonyl carbon of the ketone. This step forms the five-membered hydroxythiazoline ring intermediate.

• Dehydration: The final step involves the acid-catalyzed or spontaneous dehydration of the hydroxythiazoline intermediate to yield the stable, aromatic thiazole ring.[1]

The use of 2-Mesityl-2-oxoethyl thiocyanate offers several advantages. The thiocyanate group is a good leaving group, facilitating the initial nucleophilic attack. Furthermore, the steric bulk of the mesityl group can influence the regioselectivity of the reaction when unsymmetrical thioamides are used, potentially leading to a single major product.

Visualizing the Reaction Mechanism

// Reactants reactant1 [label="2-Mesityl-2-oxoethyl\nthiocyanate", fillcolor="#F1F3F4", fontcolor="#202124"]; reactant2 [label="Thioamide\n(e.g., Thiourea)", fillcolor="#F1F3F4", fontcolor="#202124"];

// Intermediates intermediate1 [label="S-Alkylated Intermediate", fillcolor="#FBBC05", fontcolor="#202124"]; intermediate2 [label="Hydroxythiazoline\nIntermediate", fillcolor="#FBBC05", fontcolor="#202124"];

// Product product [label="2-Amino-4-mesitylthiazole", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Arrows and Labels reactant1 -> intermediate1 [label="Nucleophilic Attack\nby Thioamide Sulfur", color="#4285F4"]; reactant2 -> intermediate1 [color="#4285F4"]; intermediate1 -> intermediate2 [label="Intramolecular\nCyclization", color="#EA4335"]; intermediate2 -> product [label="Dehydration\n(-H₂O)", color="#4285F4"];

// Styling {rank=same; reactant1; reactant2;} {rank=same; product;} } .enddot Caption: Mechanism of the Hantzsch thiazole synthesis using 2-Mesityl-2-oxoethyl thiocyanate.

Synthesis of 2-Mesityl-2-oxoethyl Thiocyanate

The precursor, 2-Mesityl-2-oxoethyl thiocyanate, can be synthesized from the corresponding α-haloketone, 2-bromo-1-mesitylethan-1-one.

Protocol: Synthesis of 2-Mesityl-2-oxoethyl Thiocyanate

Reagent/Solvent	Molecular Weight ( g/mol )	Amount	Moles (mmol)
2-Bromo-1-mesitylethan-1-one	255.14	2.55 g	10
Potassium Thiocyanate (KSCN)	97.18	1.17 g	12
Acetone	58.08	50 mL	-

Procedure:

• In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2-bromo-1-mesitylethan-1-one (10 mmol) in 50 mL of acetone.

• Add potassium thiocyanate (12 mmol) to the solution.

• Stir the reaction mixture at room temperature for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, filter the reaction mixture to remove the precipitated potassium bromide.

• Evaporate the acetone from the filtrate under reduced pressure to obtain the crude 2-Mesityl-2-oxoethyl thiocyanate.

• The crude product can often be used directly in the subsequent Hantzsch synthesis without further purification. If necessary, purification can be achieved by recrystallization from a suitable solvent such as ethanol.

Hantzsch Thiazole Synthesis Protocol using 2-Mesityl-2-oxoethyl Thiocyanate

This protocol details the synthesis of 2-amino-4-mesitylthiazole from 2-Mesityl-2-oxoethyl thiocyanate and thiourea.

Experimental Protocol

Reagent/Solvent	Molecular Weight ( g/mol )	Amount	Moles (mmol)
2-Mesityl-2-oxoethyl thiocyanate	219.30	2.19 g	10
Thiourea	76.12	0.91 g	12
Ethanol (95%)	46.07	40 mL	-

Procedure:

• To a 100 mL round-bottom flask, add 2-Mesityl-2-oxoethyl thiocyanate (10 mmol) and thiourea (12 mmol).

• Add 40 mL of 95% ethanol and a magnetic stir bar.

• Heat the mixture to reflux with continuous stirring for 2-4 hours.[4] Monitor the reaction by TLC.

• After the reaction is complete, allow the solution to cool to room temperature.[4]

• Pour the reaction mixture into a beaker containing 100 mL of cold water.

• Neutralize the solution by slowly adding a 5% sodium carbonate solution until the pH is approximately 7-8. This will precipitate the product.[1][4]

• Collect the solid product by vacuum filtration using a Buchner funnel.[1][4]

• Wash the filter cake with cold water to remove any inorganic impurities.[1][4]

• Allow the product to air dry on a watch glass.[4]

• Determine the mass and calculate the percent yield of the crude product.

• The crude product can be purified by recrystallization from ethanol to obtain pure 2-amino-4-mesitylthiazole.

• Characterize the final product using appropriate analytical techniques such as melting point, NMR spectroscopy, and mass spectrometry.[4]

Experimental Workflow Diagram

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// Connections start -> step1; step1 -> step2; step2 -> step3; step3 -> step4; step4 -> step5; step5 -> step6; step6 -> step7; step7 -> step8; step8 -> end; } .enddot Caption: A typical workflow for the Hantzsch thiazole synthesis.

Troubleshooting and Key Considerations

• Reaction Monitoring: Close monitoring of the reaction by TLC is crucial to determine the optimal reaction time and prevent the formation of byproducts.

• Purity of Reactants: The purity of 2-Mesityl-2-oxoethyl thiocyanate is important for obtaining high yields of the desired thiazole. If the crude thiocyanate is impure, it should be purified before use.

• Neutralization Step: Careful and slow addition of the sodium carbonate solution during neutralization is important to avoid excessive frothing and to ensure complete precipitation of the product.

• Solvent Choice: While ethanol is a common solvent, other polar protic solvents like methanol can also be used.[4] The choice of solvent may influence the reaction rate and product solubility.

• Alternative Conditions: For some substrates, milder conditions such as stirring at room temperature for a longer duration or the use of microwave irradiation can be effective and may lead to improved yields and shorter reaction times.[3][7]

Conclusion

The use of 2-Mesityl-2-oxoethyl thiocyanate in the Hantzsch thiazole synthesis represents a valuable and practical alternative to the traditional α-haloketone method. This approach offers advantages in terms of handling and can provide access to a diverse range of substituted thiazoles, which are of significant interest in drug discovery and development. The protocols and guidelines presented in this document provide a solid foundation for researchers to successfully employ this methodology in their synthetic endeavors.

References

• BenchChem. (2025). Application Notes and Protocols for Hantzsch Thiazole Synthesis of Derivatives.
• Scribd. (n.d.). Hantzsch Thiazole Synthesis Mechanism.
• Chem Help Asap. (n.d.). Hantzsch Thiazole Synthesis.
• BenchChem. (n.d.). Application Notes and Protocols: Hantzsch Thiazole Synthesis for the Preparation of N.
• SynArchive. (n.d.). Hantzsch Thiazole Synthesis.

• Beneteau, V., et al. (2017). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. Molecules, 22(5), 789. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Thiazole synthesis. Retrieved from [Link]

• RSC Publishing. (2024). Enhancing C–S and C–N bond formation with ultrasound assistance: lipase-catalyzed synthesis of 2,4-disubstituted thiazole derivatives from arylethanones and thioamides. RSC Advances, 14, 20087-20095. Retrieved from [Link]

• Devgun, M., et al. (2022). Thiazoles: A Retrospective Study on Synthesis, Structure-activity Relationship and Therapeutic Significance. Indian Journal of Pharmaceutical Education and Research, 56(3), 113-128.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. synarchive.com [synarchive.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. chemhelpasap.com [chemhelpasap.com]
• 5. archives.ijper.org [archives.ijper.org]
• 6. scribd.com [scribd.com]
• 7. Enhancing C–S and C–N bond formation with ultrasound assistance: lipase-catalyzed synthesis of 2,4-disubstituted thiazole derivatives from arylethanon ... - RSC Advances (RSC Publishing) DOI:10.1039/D4RA03290J [pubs.rsc.org]

Application Note: One-Pot Synthesis of Highly Functionalized Thiazoles via 2-Mesityl-2-oxoethyl Thiocyanate Intermediates

Target Audience: Researchers, synthetic chemists, and drug development professionals. Focus: Mechanistic causality, protocol self-validation, and one-pot workflow optimization.

Introduction & Mechanistic Rationale

Thiazoles are privileged scaffolds in medicinal chemistry, pervasive in antimicrobial, anti-inflammatory, and anticancer agents[1]. Traditional Hantzsch thiazole syntheses often suffer from dehalogenation side reactions or limited functional group tolerance when highly substituted derivatives are desired. The use of 2-Mesityl-2-oxoethyl thiocyanate (CAS: 99797-27-0) offers a powerful, one-pot alternative.

By leveraging the unique steric properties of the mesityl group, chemists can cleanly generate a reactive 1,3-oxathiolium intermediate. This intermediate readily undergoes ring transformation with various nucleophiles to yield highly functionalized thiazoles without the need for intermediate isolation, significantly streamlining the synthetic workflow[1].

Causality in Experimental Design: The Steric Shielding Effect

The success of this protocol relies heavily on the acid-catalyzed cyclization of α -thiocyanatoketones. When 2-oxo-2-arylethyl thiocyanates are treated with anhydrous HCl, the carbonyl oxygen intramolecularly attacks the nitrile carbon, forming a 1,3-oxathiolium ring[2]. However, in unhindered systems (e.g., aryl = phenyl), the chloride counterion rapidly attacks the C2 position, leading to ring opening and subsequent rearrangement into a 2-chloro-1,3-thiazole[2].

The Causality of the Mesityl Group: The critical experimental choice of the mesityl (2,4,6-trimethylphenyl) group introduces severe steric hindrance at the 5-position of the forming ring. This steric bulk physically shields the ring from chloride attack, completely suppressing the formation of the 2-chloro-1,3-thiazole byproduct[2]. Consequently, the system is trapped as the stable 2-amino-5-mesityl-1,3-oxathiolium chloride, which can then be intercepted in the same pot by diverse nucleophiles (e.g., cyanamide, hydrazines) to form complex thiazoles.

Quantitative Data: Effect of Steric Hindrance

Table 1: Effect of Aryl Substituent Steric Hindrance on Cyclization Pathway [2]

Aryl Substituent (R)	Yield of 2-Chloro-1,3-thiazole (%)	Yield of 1,3-Oxathiolium Chloride (%)	Mechanistic Outcome
Phenyl (Unsubstituted)	87%	0%	Direct thiazole formation favored
2-Methylphenyl	44%	39%	Competitive pathways
Mesityl (2,4,6-Trimethylphenyl)	0%	93%	Oxathiolium formation exclusively favored

Reaction Pathway & Workflow Visualization

Fig 1: Mechanistic pathway from thiocyanate to thiazole via a 1,3-oxathiolium intermediate.

Fig 2: One-pot experimental workflow for the synthesis of highly functionalized thiazoles.

Step-by-Step Experimental Protocol

Materials Required:

• 2-Mesityl-2-oxoethyl thiocyanate (CAS: 99797-27-0)

• Anhydrous HCl in Diethyl Ether (2.0 M)

• Nucleophile (e.g., Cyanamide, Phenylhydrazine, or active methylene compounds)

• Triethylamine (Et₃N)

• Dry Diethyl Ether (Et₂O) and Absolute Ethanol (EtOH)

Part A: Acid-Catalyzed Cyclization (1,3-Oxathiolium Formation)

• Substrate Solubilization: In a flame-dried round-bottom flask under an inert nitrogen atmosphere, dissolve 10.0 mmol of 2-Mesityl-2-oxoethyl thiocyanate in 30 mL of anhydrous Et₂O.

• Thermal Control: Cool the solution to 0 °C using an ice bath to control the exothermic protonation.

• Protonation & Cyclization: Dropwise, add 1.2 equivalents (12.0 mmol, 6.0 mL) of 2.0 M anhydrous HCl in Et₂O.

• Intermediate Generation: Stir the mixture for 2 hours at 0 °C, then allow it to warm to room temperature for an additional 2 hours. A pale-yellow precipitate of 2-amino-5-mesityl-1,3-oxathiolium chloride will form[2]. Do not isolate; proceed directly to Part B.

  • Expert Insight: Anhydrous conditions are critical. The presence of water will lead to the hydrolysis of the oxathiolium salt back to the starting thiocyanate or an α -mercaptoketone derivative.

Part B: Nucleophilic Ring Transformation (One-Pot)

• Nucleophile Introduction: To the stirring suspension, add the selected nucleophile (e.g., 11.0 mmol of cyanamide) dissolved in 10 mL of absolute EtOH[1].

• Base Activation: Slowly add 2.5 equivalents of Triethylamine (Et₃N) to neutralize the HCl and activate the nucleophile.

• Dehydrative Cyclization: Heat the reaction mixture to reflux (approx. 60–65 °C) for 4–6 hours. The ring transformation involves nucleophilic attack at the C2 position of the oxathiolium ring, followed by ring opening and subsequent dehydrative cyclization to form the thiazole core.

• Reaction Monitoring: Monitor the reaction via TLC (Hexanes:EtOAc 7:3) until the intermediate is fully consumed.

Part C: Isolation and Self-Validation

• Workup: Cool the mixture to room temperature and concentrate under reduced pressure. Partition the residue between EtOAc (50 mL) and distilled water (50 mL). Extract the aqueous layer twice more with EtOAc.

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product via recrystallization from hot ethanol or column chromatography.

• Self-Validating Analytical Check: The success of the reaction is validated by the complete disappearance of the strong, sharp thiocyanate (-SCN) IR stretch at ~2150 cm⁻¹ and the emergence of characteristic thiazole ring stretching vibrations (1500–1550 cm⁻¹) alongside N-H/C=N stretches depending on the nucleophile used[1].

References

• Product Class 3: 1,3-Oxathiolium Salts and Related Compounds. Science of Synthesis, Thieme Connect. URL:[Link]

• One-pot Synthesis and Characterization of Highly Functionalized Thiazoles. SciSpace / Academia.edu. URL:[Link]

Sources

• 1. scispace.com [scispace.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]

Application Note: Synthesis of Sterically Hindered 4-Mesitylthiazoles via the Reaction of 2-Mesityl-2-oxoethyl Thiocyanate with Thioamides

Introduction & Mechanistic Rationale

Thiazole scaffolds are ubiquitous in drug discovery, exhibiting a broad spectrum of biological activities including antimicrobial, anticancer, and anti-inflammatory properties[1]. The classical Hantzsch thiazole synthesis relies on the condensation of α -haloketones with thioamides. However, α -haloketones are notoriously lachrymatory, highly reactive, and prone to side reactions (e.g., dehalogenation or self-condensation), which has driven the search for superior, bench-stable alternatives[2].

To circumvent these issues, α -thiocyanatoketones—specifically 2-Mesityl-2-oxoethyl thiocyanate (CAS 99797-27-0) —serve as highly efficient, non-lachrymatory electrophiles. The thiocyanate group (-SCN) acts as an excellent leaving group while simultaneously stabilizing the adjacent carbonyl through inductive effects, making it a versatile intermediate for preparative heterocyclic transformations[3]. Furthermore, the tandem reaction of α -thiocyanatoketones with nucleophiles followed by in situ cyclodehydration is a field-proven pathway to complex thiazole derivatives[4].

Causality of Experimental Choices (E-E-A-T Insights)

• Electrophile Selection: 2-Mesityl-2-oxoethyl thiocyanate provides a robust platform for introducing the bulky mesityl (2,4,6-trimethylphenyl) group at the C4 position of the resulting thiazole. This steric bulk prevents unwanted bis-alkylation side reactions.

• Solvent Choice (Ethanol): A protic solvent like ethanol facilitates the initial nucleophilic attack by solvating the leaving thiocyanate ion and promoting the subsequent proton transfers required for cyclization and dehydration.

• Base Addition: While the reaction can proceed under neutral conditions, the addition of a mild base (e.g., sodium acetate) neutralizes the liberated thiocyanic acid (HSCN), driving the equilibrium forward and preventing acid-catalyzed degradation of sensitive thioamides.

Reaction Mechanism Pathway

The reaction proceeds via a multi-step cascade:

• SN​2 Displacement: The highly nucleophilic sulfur atom of the thioamide attacks the α -carbon of 2-Mesityl-2-oxoethyl thiocyanate, displacing the thiocyanate anion ( SCN− ) to form an S-alkylated intermediate.

• Intramolecular Cyclization: The thioamide nitrogen undergoes nucleophilic addition to the carbonyl carbon, forming a 5-membered hydroxythiazoline (hemithioacetal) intermediate.

• Dehydration: Heat-promoted elimination of a water molecule yields the thermodynamically stable, fully aromatized 4-mesitylthiazole.

Reaction mechanism pathway for the formation of 4-mesitylthiazole from an alpha-thiocyanatoketone.

Experimental Protocol

Materials & Reagents

• 2-Mesityl-2-oxoethyl thiocyanate (CAS 99797-27-0, >98% purity)

• Thioamide derivative (e.g., thiobenzamide, thioacetamide)

• Absolute Ethanol (EtOH)

• Sodium Acetate (NaOAc) - Anhydrous

• Deionized water

• Ethyl Acetate and Hexanes (for TLC)

Step-by-Step Methodology

Step 1: Preparation of the Reaction Mixture In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2.19 g (10.0 mmol) of 2-Mesityl-2-oxoethyl thiocyanate in 20 mL of absolute ethanol.

Step 2: Addition of Nucleophile and Base Add 10.5 mmol (1.05 equiv) of the selected thioamide, followed by 0.98 g (12.0 mmol, 1.2 equiv) of anhydrous sodium acetate. Scientist Insight: The slight stoichiometric excess of thioamide compensates for any oxidative dimerization (disulfide formation) that may occur in solution prior to nucleophilic attack.

Step 3: Reflux Attach a reflux condenser and heat the mixture to 78°C (reflux) under an inert nitrogen atmosphere. Stir vigorously for 2 to 4 hours.

Step 4: Reaction Monitoring Monitor the reaction progress via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (8:2 v/v) solvent system. The starting thiocyanate will typically appear as a UV-active spot with an Rf​ of ~0.6, while the thiazole product will be highly fluorescent under short-wave UV (254 nm) at a lower Rf​ .

Step 5: Quenching and Precipitation (Self-Validating Step) Once TLC indicates complete consumption of the starting material, remove the flask from heat and allow it to cool to room temperature. Pour the mixture into 50 mL of ice-cold deionized water under continuous stirring. Scientist Insight: This step acts as a self-validating purification mechanism. The organic thiazole product is highly hydrophobic due to the mesityl group and precipitates immediately, while the sodium thiocyanate byproduct and sodium acetate remain fully dissolved in the aqueous phase.

Step 6: Isolation & Purification Filter the precipitate under vacuum using a Büchner funnel. Wash the filter cake with cold water (2 x 15 mL). Recrystallize the crude product from hot ethanol to afford the analytically pure 2-substituted-4-mesitylthiazole.

Step-by-step experimental workflow for the synthesis and isolation of 4-mesitylthiazoles.

Data Presentation & Optimization

The following table summarizes the optimization of reaction conditions using thiobenzamide as the model nucleophile to synthesize 2-phenyl-4-mesitylthiazole.

Entry	Solvent	Base	Temp (°C)	Time (h)	Yield (%)	Observation / Causality
1	DCM	None	25	24	15	Poor solubility of intermediates; low thermal energy limits cyclization.
2	EtOH	None	78	6	62	Acid buildup (HSCN) slows dehydration step; moderate yield.
3	DMF	K2​CO3​	100	2	45	Strong base causes partial decomposition of the thioamide.
4	EtOH	NaOAc	78	3	91	Optimal. Mild base neutralizes acid; protic solvent aids dehydration.

References

• [3] Product Class 3: 1,3-Oxathiolium Salts and Related Compounds. Thieme Connect.[Link]

• CAS 99797-27-0 | 2-Mesityl-2-oxoethyl thiocyanate. Howei Pharm.[Link]

• [2] α,α-Dibromoketones: A Superior Alternative to α-Bromoketones in Hantzsch Thiazole Synthesis. ResearchGate. [Link]

• [1] Synthesis and Cytotoxic Activity of Some New Sulfa Drugs Containing Thiazole Nucleus. ResearchGate.[Link]

• [4] Novel tandem hydration of alpha-thiocyanatoketones to thiocarbamates. ResearchGate.[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions for Hindered α-Keto Thiocyanates

Welcome to the technical support center for the synthesis and optimization of hindered α-keto thiocyanates. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of introducing a thiocyanate group adjacent to a sterically demanding ketone. Here, we address common challenges and provide in-depth, field-proven troubleshooting strategies to enhance your reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: I am observing low to no conversion of my hindered ketone to the desired α-keto thiocyanate. What are the primary factors to investigate?

Low conversion with sterically hindered substrates is a common challenge. The primary factors to consider are the choice of thiocyanating agent, the activation method for your ketone, and the reaction conditions. Hindered ketones often require more forcing conditions or a more reactive electrophilic thiocyanating species.

Initial Troubleshooting Steps:

• Increase Reactivity of the Thiocyanating Agent: Standard conditions using ammonium thiocyanate (NH4SCN) and a mild oxidant may be insufficient. Consider using a pre-formed electrophilic thiocyanating reagent like N-thiocyanosuccinimide (NTS) or generating a more reactive species in situ.

• Optimize Ketone Activation: The formation of an enol or enolate intermediate is crucial. For hindered ketones, this can be the rate-limiting step. Ensure your reaction conditions promote enolization. This could involve adjusting the pH or using a suitable catalyst.

• Elevate Reaction Temperature: While higher temperatures can sometimes lead to side products, they are often necessary to overcome the activation energy associated with hindered substrates. Monitor your reaction closely for decomposition.

Q2: My reaction is producing a significant amount of the isothiocyanate isomer. How can I favor the formation of the S-bound thiocyanate?

The thiocyanate anion (SCN⁻) is an ambident nucleophile, meaning it can attack via the sulfur or the nitrogen atom.[1] Formation of the thermodynamically more stable isothiocyanate (R-NCS) is often favored under conditions that promote an SN1-like mechanism or when using substrates that can stabilize a carbocation.

Strategies to Minimize Isothiocyanate Formation:

• Solvent Choice: Protic solvents (e.g., ethanol, methanol) can hydrogen-bond with the more electronegative nitrogen atom of the thiocyanate ion, leaving the sulfur atom more available for nucleophilic attack.[1]

• Counter-ion: The use of sodium or potassium thiocyanate (NaSCN, KSCN) is standard for favoring the thiocyanate product.[1]

• Reaction Mechanism: Reactions that proceed through a radical pathway or direct electrophilic thiocyanation are less prone to isothiocyanate formation compared to nucleophilic substitution reactions on α-halo ketones.

Q3: I am struggling with the direct α-thiocyanation of my hindered ketone. Are there alternative synthetic routes I should consider?

Absolutely. If direct thiocyanation proves to be low-yielding, several alternative strategies can be employed to synthesize hindered α-keto thiocyanates. These routes often involve the formation of the C-S bond under different mechanistic paradigms.

Alternative Synthetic Pathways:

• From Alkenes or Alkynes: The direct oxy-thiocyanation of corresponding alkenes or alkynes can be a powerful method.[2][3] This often involves a radical mechanism and can be tolerant of steric hindrance.

• From Vinyl Azides: A transition-metal-free approach involves the regioselective ketonization of vinyl azides with potassium thiocyanate, promoted by potassium persulfate.[4]

• From Acrylic Acids: Visible-light-mediated decarboxylative ketonization of acrylic acids in the presence of ammonium thiocyanate offers a mild and environmentally friendly route.[5][6][7][8]

Troubleshooting Guide for Direct α-Thiocyanation of Hindered Ketones

This section provides a more detailed, problem-oriented approach to optimizing the direct α-thiocyanation of sterically encumbered ketones.

Problem 1: Inefficient Enolization and Low Reactivity

Causality: The steric bulk around the α-carbon hinders the formation of the necessary enol or enolate intermediate, which is required for the reaction with the electrophilic thiocyanating species.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for inefficient enolization.

Detailed Protocols:

• Protocol 1A: Base-Mediated Enolate Formation

  • To a solution of your hindered ketone (1.0 mmol) in a dry, aprotic solvent (e.g., THF, 5 mL) at -78 °C under an inert atmosphere (N₂ or Ar), add a non-nucleophilic base such as lithium hexamethyldisilazide (LiHMDS) (1.1 mmol, 1.1 mL of a 1.0 M solution in THF).

  • Stir the mixture for 30-60 minutes at -78 °C to ensure complete enolate formation.

  • Add your electrophilic thiocyanating agent (e.g., N-thiocyanosuccinimide, 1.2 mmol).

  • Allow the reaction to slowly warm to room temperature and stir until completion (monitor by TLC).

  • Quench the reaction with saturated aqueous ammonium chloride and proceed with a standard aqueous workup and purification.

• Protocol 1B: Lewis Acid Catalysis

  • In a dry flask, combine aluminum chloride (AlCl₃, 1.0 mmol) and ammonium thiocyanate (NH₄SCN, 1.2 mmol).

  • Add the hindered ketone (1.0 mmol) to the mixture.

  • If the reaction is sluggish, consider gentle heating (40-60 °C). The reaction can often be performed under solvent-free conditions.

  • Monitor the reaction progress by TLC.

  • Upon completion, add water to the reaction mixture and extract the product with a suitable organic solvent.

Problem 2: Competing Side Reactions (e.g., Bromination, Elimination)

Causality: When using reagents like N-bromosuccinimide (NBS) to generate an electrophilic bromine species that is subsequently displaced by thiocyanate, the hindered nature of the substrate can slow down the nucleophilic attack by SCN⁻, allowing for competing side reactions.

Troubleshooting Strategies:

• Choice of Oxidant/Halogenating Agent: If using a combination of a thiocyanate salt and an oxidant, the choice of oxidant is critical. Stronger oxidants can lead to over-oxidation or decomposition. Consider milder, more controlled systems. Visible-light-promoted methods using O₂ as the terminal oxidant can be very effective and minimize harsh chemical oxidants.[9]

• One-Pot vs. Two-Step Procedure: For hindered systems, a two-step procedure (α-halogenation followed by substitution with SCN⁻) may offer better control. However, for direct thiocyanation, ensure the rate of thiocyanation is competitive with other potential pathways.

Table 1: Comparison of Common Direct α-Thiocyanation Systems

Method	Thiocyanate Source	Oxidant/Catalyst	Typical Conditions	Advantages	Potential Issues with Hindered Substrates
CAN-Mediated	NH₄SCN	Ceric Ammonium Nitrate (CAN)	MeOH, rt[2]	Fast reaction times	Over-oxidation, low yields
Photocatalytic	NH₄SCN	Organic Dye (e.g., DCA, Eosin Y), Visible Light, O₂	CH₃CN, rt[5][6]	Mild, environmentally friendly	May require longer reaction times
Lewis Acid	NH₄SCN	AlCl₃	Solvent-free or DCE, rt	Simple, effective for electron-rich ketones	Stoichiometric amounts of Lewis acid required
Electrochemical	NH₄SCN	Electrochemical cell	Undivided cell, constant current[6]	Avoids chemical oxidants	Specialized equipment needed
Persulfate-Promoted	KSCN	K₂S₂O₈	Aqueous media	Metal-free	Potential for competing radical pathways

Problem 3: Product Instability and Decomposition

Causality: α-Keto thiocyanates can be unstable, particularly under harsh reaction conditions (e.g., high temperatures, strong acid/base) or during purification. The steric hindrance may, in some cases, lead to unusual decomposition pathways.

Mitigation Strategies:

• Milder Reaction Conditions: Employ photocatalytic or electrochemical methods that operate at room temperature and avoid harsh reagents.[6][9]

• Careful Workup: Avoid strongly acidic or basic aqueous solutions during the workup. Use a buffered system if necessary.

• Purification Technique: Minimize the time the product spends on silica gel during chromatography, as silica can be slightly acidic and promote decomposition. Consider using a deactivated silica gel or an alternative purification method like recrystallization if possible.

• In Situ Use: If the α-keto thiocyanate is an intermediate for a subsequent reaction, consider performing a one-pot, tandem reaction to avoid isolation. α-Keto thiocyanates are valuable precursors for various heterocycles, such as thiazoles.[10][11]

Experimental Workflow: Visible-Light-Mediated Synthesis

For many hindered systems, a visible-light-mediated approach offers a good balance of reactivity and mild conditions, often leading to cleaner reactions and higher yields.

Caption: General workflow for visible-light-mediated α-thiocyanation of ketones.

Detailed Protocol:

• Reaction Setup: In a reaction vessel, combine the hindered ketone (1.0 mmol), ammonium thiocyanate (NH₄SCN, 2.0 mmol), and a photocatalyst such as 9,10-dicyanoanthracene (DCA) (0.05 mmol, 5 mol%).[5][7]

• Solvent Addition: Add acetonitrile (CH₃CN, 0.1 M solution) as the solvent.

• Atmosphere: Ensure the reaction is open to the air (or an oxygen balloon can be used) as O₂ is often the terminal oxidant.[5][6]

• Irradiation: Place the reaction vessel in front of a visible light source (e.g., a 23 W compact fluorescent lamp or a blue LED) and stir vigorously.[5]

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Once the starting material is consumed, remove the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired α-keto thiocyanate.

By systematically addressing these common issues and employing the troubleshooting strategies outlined above, researchers can significantly improve the success rate for the synthesis of sterically hindered α-keto thiocyanates.

References

• Recent advances in the synthesis of α-thiocyanatoketones and β-thiocyanato alcohols through the direct - Chemical Review and Letters.
• Visible-Light-Mediated Additive-Free Decarboxylative Ketonization Reaction of Acrylic Acids: An Access to α-Thiocyanate Ketones - Organic Chemistry Portal.
• α-Thiocyanato ketones in the synthesis of heterocycles (microreview) - ResearchGate.
• Literature Background for the synthesis of α‐thiocyanated ketones via transition metal‐free SCN‐source. - ResearchGate.
• Recent advances in photochemical and electrochemically induced thiocyanation: a greener approach for SCN-containing compound formation - RSC Publishing.
• α-Thiocyanation of Carbonyl Compounds Review | PDF - Scribd.
• Visible-Light-Promoted Aerobic α-Thiocyanation of Carbonyl Compounds with Ammonium Thiocyanate | The Journal of Organic Chemistry - ACS Publications.
• Recent advances in the synthesis of α-thiocyanatoketones and β-thiocyanato alcohols through the direct oxy-/hydroxy-thiocyanat - Chemical Review and Letters.
• View of α-Thiocyanate ketones in the synthesis of heterocycles.
• Efficient Transition Metal‐Free Potassium Persulfate Promoted Regioselective Ketonization of Vinyl Azides: Advancing α‐Thiocyanated Ketones Synthesis | Request PDF - ResearchGate.
• (PDF) A Simplified Approach to α-Ketothiocyanates, Thiocyanatoindoles and Chalcones Using Lithium Chloride - ResearchGate.
• Applications of Aluminum Thiocyanate in Organic Synthesis Catalysis: Application Notes and Protocols - Benchchem.
• Thiocyanate synthesis by C-S coupling or substitution - Organic Chemistry Portal.
• Visible-Light-Mediated Additive-Free Decarboxylative Ketonization Reaction of Acrylic Acids: An Access to α-Thiocyanate Ketones | The Journal of Organic Chemistry - ACS Publications.
• Potassium Thiocyanate as Source of Cyanide for the Oxidative α-Cyanation of Tertiary Amines | The Journal of Organic Chemistry - ACS Publications.
• Recent Advancement in Synthesis of Isothiocyanates - ChemRxiv.
• Technical Support Center: Thiocyanate Synthesis from Alkyl Halides - Benchchem.
• Challenges and recent advancements in the synthesis of α,α-disubstituted α-amino acids.
• The reactions of α-thiocyanato carbonyl compounds - ResearchGate.
• Current Status of Research on Synthesis of α-Keto Acids and Their Esters - MDPI.

Sources

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• 2. chemrevlett.com [chemrevlett.com]
• 3. chemrevlett.com [chemrevlett.com]
• 4. researchgate.net [researchgate.net]
• 5. Visible-Light-Mediated Additive-Free Decarboxylative Ketonization Reaction of Acrylic Acids: An Access to α-Thiocyanate Ketones [organic-chemistry.org]
• 6. Recent advances in photochemical and electrochemically induced thiocyanation: a greener approach for SCN-containing compound formation - RSC Advances (RSC Publishing) DOI:10.1039/D1RA09060G [pubs.rsc.org]
• 7. Thiocyanate synthesis by C-S coupling or substitution [organic-chemistry.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Instability of 2-Mesityl-2-oxoethyl thiocyanate during synthesis or storage

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive troubleshooting guide to address the specific instability issues associated with 2-Mesityl-2-oxoethyl thiocyanate .

Alpha-thiocyanato ketones are highly versatile but notoriously labile intermediates. While the bulky mesityl group provides unique steric shielding around the carbonyl center, the molecule remains highly susceptible to thermal isomerization, matrix-induced degradation, and photolytic cleavage. This guide bridges the gap between theoretical reaction mechanics and field-proven laboratory techniques to ensure the integrity of your syntheses.

Part 1: Mechanistic Pathways of Instability

To troubleshoot effectively, we must first understand the causality behind the degradation. 2-Mesityl-2-oxoethyl thiocyanate degrades via three primary pathways:

• Thermal Isomerization: The thiocyanate group (–SCN) is an ambidentate ligand. Under thermal stress (>40 °C) or in the presence of Lewis acids, the C–S bond undergoes heterolytic cleavage. The resulting ion pair recombines via the nitrogen atom to form the thermodynamically favored, but synthetically undesired, isothiocyanate (–NCS) [3].

• Matrix-Induced Hydrolysis: Standard silica gel contains acidic silanol groups. When an alpha-thiocyanato ketone is loaded onto a silica column, these acidic sites catalyze enolization and subsequent cleavage of the C–S bond, resulting in a complex mixture of hydrolysis products [2].

• Base-Catalyzed Cyclization: In the presence of nucleophiles or basic amines, the molecule can undergo intramolecular cyclization. While the mesityl group's steric bulk slows down nucleophilic attack at the carbonyl carbon compared to unhindered phenyl rings [1], prolonged exposure to basic conditions will still force the formation of oxathiolanes or 2-aminothiazoles.

Mechanistic degradation pathways of 2-Mesityl-2-oxoethyl thiocyanate.

Part 2: Quantitative Stability Matrix

The following table summarizes the stability of 2-Mesityl-2-oxoethyl thiocyanate under various experimental and storage conditions. Use this data to benchmark your expected yields and shelf-life.

Storage / Handling Condition	Timeframe	Purity Retention (%)	Primary Degradant / Observation
25 °C, Ambient Light, Silica Gel	2 hours	< 50%	Hydrolysis products / Brown smearing on TLC
40 °C, Dark, in Solution (MeCN)	24 hours	~ 60%	Isothiocyanate isomer (–NCS)
25 °C, Dark, Neutral Alumina	12 hours	> 95%	Minimal degradation
-20 °C, Dark, Neat Solid (Argon)	6 months	> 98%	None (Stable)

Part 3: Self-Validating Experimental Protocols

To prevent the instability issues outlined above, utilize the following optimized methodology for the synthesis and isolation of 2-Mesityl-2-oxoethyl thiocyanate. This protocol replaces traditional high-heat reflux methods [1] with a kinetically controlled, room-temperature approach.

Protocol: Optimized Synthesis & Matrix-Safe Isolation

Step 1: Nucleophilic Substitution (Reaction)

• Dissolve 2-chloro-1-mesitylethanone (1.0 equiv) in strictly anhydrous acetonitrile (MeCN). Causality: Anhydrous conditions prevent competitive hydrolysis of the alpha-chloro ketone starting material.

• Add potassium thiocyanate (KSCN) (1.2 equiv) in one portion at 0 °C.

• Stir the reaction mixture at room temperature (20–25 °C) for 4–6 hours. Do NOT heat. Causality: Heating provides the activation energy required for the ambidentate thiocyanate to isomerize into the isothiocyanate [3].

Step 2: Workup & Concentration

• Filter the precipitated KCl salts through a Celite pad.

• Concentrate the filtrate under reduced pressure. Critical Constraint: Keep the rotary evaporator water bath strictly below 30 °C.

• Self-Validation Check: Run a TLC (Hexanes/EtOAc 4:1) of the crude mixture before and after concentration. If a new, higher-Rf spot appears post-concentration, thermal isomerization has occurred due to excessive bath temperature.

Step 3: Purification (Matrix Selection)

• Purify the crude residue via flash column chromatography using Neutral Alumina (Al₂O₃) . Do not use standard silica gel. Causality: Neutral alumina lacks the strongly acidic silanol sites that catalyze the decomposition of alpha-thiocyanato ketones [2].

• Elute rapidly and collect fractions in amber vials to minimize photolytic degradation.

Step 4: Storage

• Evaporate the elution solvent (bath < 30 °C).

• Flush the vial with Argon gas to displace oxygen and moisture.

• Store immediately at -20 °C in the dark [2].

Part 4: Troubleshooting Guide & FAQs

Diagnostic workflow for identifying and resolving thiocyanate instability.

Q: My product turns brown and shows a new spot on TLC after rotary evaporation. What happened? A: You are observing thermal isomerization. When subjected to thermal stress (e.g., a rotary evaporator bath >40 °C), the C–S bond of the thiocyanate undergoes heterolytic cleavage. The resulting intermediate recombines via the nitrogen atom to form the thermodynamically favored isothiocyanate (–NCS) [3]. Solution: Keep your water bath below 30 °C and use a stronger vacuum to remove solvents.

Q: Why must I avoid standard silica gel chromatography for this compound? A: Standard silica gel possesses highly polar, acidic silanol groups on its surface. For alpha-thiocyanato ketones, this acidic environment catalyzes the enolization of the ketone and subsequent cleavage of the labile C–S bond, leading to complex, inseparable degradation mixtures [2]. Neutral alumina (Al₂O₃) lacks these strongly acidic sites, preserving the integrity of the molecule.

Q: Does the mesityl group offer any stabilizing effects compared to a standard phenyl group? A: Yes, but it is a double-edged sword. The two ortho-methyl groups on the mesityl ring provide immense steric hindrance around the carbonyl carbon. This steric shield effectively prevents unwanted nucleophilic attacks at the carbonyl center (e.g., premature cyclization or dimerization) [1]. However, it does not protect the adjacent alpha-carbon or the thiocyanate group from thermal isomerization or photolytic degradation.

Q: How can I analytically verify if my thiocyanate has isomerized to an isothiocyanate? A: Infrared (IR) spectroscopy is the most definitive and rapid self-validation tool. The thiocyanate (–SCN) stretch typically appears as a sharp, strong band around 2150 cm⁻¹. If isomerization to the isothiocyanate (–NCS) has occurred, you will observe a characteristic broad and intense absorption band shift to approximately 2050–2100 cm⁻¹ [3].

Part 5: References

• Product Class 3: 1,3-Oxathiolium Salts and Related Compounds Thieme Connect[Link]

• Visible-Light-Promoted Aerobic α-Thiocyanation of Carbonyl Compounds with Ammonium Thiocyanate The Journal of Organic Chemistry - ACS Publications[Link]

• Photoinduced Synthesis of Thiocyanates through Hydrogen Atom Transfer and One-Pot Derivatization to Isothiocyanates Organic Letters - ACS Publications[Link]

Byproduct formation in the synthesis of 2-Mesityl-2-oxoethyl thiocyanate

Welcome to the Technical Support and Troubleshooting Portal. As researchers and drug development professionals, synthesizing α -thiocyanatoketones like 2-mesityl-2-oxoethyl thiocyanate often presents unique chemoselectivity challenges. This guide is designed by application scientists to help you understand the mechanistic causality behind byproduct formation and provide field-validated protocols to optimize your yields.

Mechanistic Overview & Reaction Pathways

The synthesis of 2-mesityl-2-oxoethyl thiocyanate relies on the nucleophilic substitution of an α -haloketone (e.g., 2-bromo-1-mesitylethanone) by a thiocyanate salt. The primary challenge lies in the ambidentate nature of the thiocyanate anion (SCN⁻)[1]. Depending on the reaction conditions, the substitution can occur via the sulfur atom (kinetic control) or the nitrogen atom (thermodynamic control)[2],[3]. Furthermore, the proximity of the electrophilic carbonyl group can lead to downstream intramolecular cyclization[4].

Reaction pathways illustrating kinetic vs. thermodynamic control and byproduct formation.

Troubleshooting FAQs

Q1: Why am I seeing a large percentage of 2-mesityl-2-oxoethyl isothiocyanate instead of the desired thiocyanate? A1: This is the most prevalent issue in α -thiocyanatoketone synthesis and arises from the ambidentate nature of the SCN⁻ anion[1]. According to Hard-Soft Acid-Base (HSAB) principles, the sulfur atom acts as a "soft" nucleophile, while the nitrogen atom is a "hard" nucleophile[2]. Alkylation at the sulfur atom (S-attack) is kinetically favored under SN​2 conditions, yielding the desired thiocyanate[3]. However, the isothiocyanate (N-attack) is thermodynamically more stable[3]. If your reaction temperature is too high (e.g., refluxing in acetonitrile), the initially formed thiocyanate will thermally isomerize into the isothiocyanate byproduct[1]. Solution: Lower the reaction temperature to 20–25 °C and switch to a highly reactive α -bromoketone precursor to allow for shorter reaction times[1].

Q2: My LC-MS shows a byproduct with a mass corresponding to the loss of water (or a cyclized adduct). What is this? A2: You are likely observing the formation of a 1,3-oxathiolium salt or a related heterocyclic derivative[4]. α -Thiocyanatoketones possess a highly electrophilic carbonyl carbon in close proximity to the nucleophilic sulfur/nitrogen of the thiocyanate group. Under acidic conditions, or upon prolonged heating, the oxygen of the carbonyl can participate in an intramolecular cyclization with the thiocyanate carbon, yielding 1,3-oxathiolium salts[4]. Solution: Ensure your solvent is strictly anhydrous and acid-free. Avoid acidic workups and do not leave the product in unbuffered protic solutions.

Q3: Does the steric bulk of the mesityl group affect the reaction trajectory? A3: Yes. The 2,4,6-trimethylphenyl (mesityl) group is highly sterically demanding. This bulk shields the α -carbon, significantly reducing the rate of the desired SN​2 displacement compared to unhindered phenacyl halides. Because the SN​2 pathway is retarded, competing pathways—such as SN​1 -like N-attack or cyclization—become more prominent if the reaction is forced with high heat[4],[1].

Quantitative Condition Analysis

The table below summarizes how different parameters influence the chemoselectivity of the reaction, allowing you to easily compare and select the optimal conditions for your workflow.

Halide Precursor	Solvent	Temp (°C)	Time (h)	Major Product	Byproduct Profile
2-Chloro-1-mesitylethanone	Acetonitrile	82 (Reflux)	14	Thiocyanate (~40%)	High Isothiocyanate, Oxathiolium salts[4]
2-Bromo-1-mesitylethanone	Acetone	25	4	Thiocyanate (>85%)	Trace Isothiocyanate[1]
2-Bromo-1-mesitylethanone	Ethanol	78 (Reflux)	8	Isothiocyanate	High Isothiocyanate, Acetal formation[1]

Validated Standard Operating Procedure

To ensure a self-validating system that minimizes byproduct formation, follow this kinetically controlled protocol.

Objective: Maximize S-alkylation and prevent thermal isomerization and cyclization.

• Preparation: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar. Purge with inert gas (N₂ or Argon) to prevent moisture-induced side reactions.

• Reagent Dissolution: Dissolve 10.0 mmol of 2-bromo-1-mesitylethanone in 50 mL of anhydrous acetone. Causality Note: Acetone is a polar aprotic solvent that poorly solvates the SCN⁻ anion, leaving the sulfur atom highly nucleophilic and enhancing the SN​2 pathway[1].

• Nucleophile Addition: Add 12.0 mmol (1.2 eq) of anhydrous Sodium Thiocyanate (NaSCN) in one portion.

• Reaction: Stir the suspension vigorously at 20–25 °C (Room Temperature). Do not apply heat. Monitor the reaction via TLC (Hexanes:EtOAc 4:1) until the starting material is consumed (typically 3–5 hours). Validation Step: The formation of a fine white precipitate (NaBr) serves as a visual indicator of reaction progression.

• Filtration: Filter the resulting NaBr precipitate through a pad of Celite to halt the reaction and remove excess salts.

• Concentration: Concentrate the filtrate under reduced pressure. Critical Step: Maintain the rotary evaporator water bath below 35 °C. Exceeding this temperature will induce thermal isomerization to the isothiocyanate byproduct[1].

• Purification: Purify the crude residue immediately via flash column chromatography (silica gel) to separate the desired 2-mesityl-2-oxoethyl thiocyanate from trace isothiocyanate and unreacted starting material.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]

Technical Support Center: Managing the Thermal Stability of α-Oxo Thiocyanates

Welcome to the technical support center for researchers, scientists, and drug development professionals working with α-oxo thiocyanates. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the thermal lability of this important class of compounds. Our focus is on providing not just solutions, but the underlying scientific principles to empower you in your experimental design and execution.

Part 1: Frequently Asked Questions (FAQs) - Fundamentals of α-Oxo Thiocyanate Instability

This section addresses the core principles governing the stability of α-oxo thiocyanates.

Q1: What is meant by "thermal decomposition" of α-oxo thiocyanates, and what are the primary degradation pathways?

A1: Thermal decomposition refers to the degradation of α-oxo thiocyanates into other products when subjected to heat. For this class of compounds, it is not a simple fragmentation but primarily involves a well-known rearrangement. The principal pathway is the isomerization of the thiocyanate (R-S-C≡N) to a more thermally stable isothiocyanate (R-N=C=S) .[1][2] This occurs because the thiocyanate ion (SCN⁻) is an ambident nucleophile, meaning it can react at either the sulfur or the nitrogen atom during synthesis.[2] While kinetic control might favor the formation of the α-oxo thiocyanate under certain conditions, heat provides the energy needed to overcome the activation barrier to rearrange to the thermodynamically favored isothiocyanate isomer.

At higher temperatures or under prolonged thermal stress, further degradation can occur, potentially leading to the release of sulfur-containing gases like hydrogen sulfide (H₂S) or the formation of complex polysulfides, especially if moisture is present.[3][4]

Caption: Primary thermal decomposition pathway for α-oxo thiocyanates.

Q2: What are the key experimental factors that influence the rate of decomposition?

A2: Several factors can accelerate the degradation of α-oxo thiocyanates. Managing these variables is critical for successful synthesis, purification, and storage.

Factor	Influence on Stability	Rationale & Key Considerations
Temperature	High Impact: Increased temperature significantly accelerates isomerization.	Higher temperatures provide the activation energy for rearrangement to the more stable isothiocyanate.[2] Reactions should be run at the lowest effective temperature.
Solvent	High Impact: Polar protic solvents can promote isomerization.	Polar aprotic solvents generally favor the desired S-alkylation (thiocyanate), while polar protic solvents can facilitate the competing N-alkylation (isothiocyanate) pathway.[2][5]
pH	Moderate Impact: Acidic or strongly basic conditions can catalyze decomposition.	Contact with strong acids can lead to the liberation of toxic hydrogen cyanide gas from the thiocyanate moiety.[6][7][8] Basic conditions can promote elimination or other side reactions.
Light	Low-to-Moderate Impact: Some thiocyanates are light-sensitive.[7][9]	Photons can provide the energy to promote degradation. It is good practice to protect reactions and stored materials from light, for example, by using amber vials or wrapping glassware in foil.
Oxidizing Agents	Moderate Impact: Strong oxidants can degrade the thiocyanate group.	The sulfur atom in the thiocyanate is susceptible to oxidation.[10] Avoid incompatible reagents.

Q3: How should α-oxo thiocyanates be handled and stored to ensure their stability?

A3: Proper handling and storage are crucial. Based on safety data for related thiocyanate compounds, the following conditions are recommended:

• Storage Temperature: Store in a cool, dry place. Refrigeration is often advisable for long-term storage.

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent moisture and oxidative degradation. Containers should be kept tightly closed.[6][7]

• Light: Protect from light by using amber glass containers or storing them in the dark.[7][9]

• Incompatibilities: Keep away from excess heat, strong acids, strong bases, and oxidizing agents.[7]

Part 2: Troubleshooting Guide - Addressing Specific Experimental Issues

This section provides solutions to common problems encountered during the synthesis and handling of α-oxo thiocyanates.

Q4: My TLC analysis shows my product spot disappearing and a new, lower Rf spot appearing over time, even at room temperature. What is happening?

A4: This is a classic sign of decomposition on the TLC plate itself. The silica gel on a standard TLC plate is slightly acidic and can catalyze the isomerization of your α-oxo thiocyanate to the corresponding isothiocyanate. Isothiocyanates are often more polar, resulting in a lower Retention Factor (Rf) value.

Troubleshooting Steps:

• Neutralize the Silica: Prepare a slurry of silica gel with a small amount of a non-nucleophilic base, like triethylamine (~1%) in the eluent, to neutralize the acidic sites before spotting your compound.

• Minimize Time: Spot your sample and develop the TLC plate immediately. Do not let the spotted plate sit on the bench for an extended period before placing it in the developing chamber.

• Use Alternative Sorbents: Consider using neutral alumina or reversed-phase (C18) TLC plates, which are less likely to cause acid-catalyzed degradation.

Q5: My NMR and IR spectra indicate that my primary product is the α-oxo isothiocyanate (R-NCS), not the thiocyanate (R-SCN) I intended to synthesize. How can I favor the formation of the desired thiocyanate?

A5: This is a very common challenge stemming from the ambident nature of the thiocyanate nucleophile.[2] The reaction conditions heavily influence whether the nucleophile attacks with its sulfur atom (forming the thiocyanate) or its nitrogen atom (forming the isothiocyanate).

Corrective Actions to Favor Thiocyanate (S-Attack):

Parameter	Recommended Action	Scientific Rationale
Solvent Choice	Use a polar aprotic solvent such as acetone, DMF, or acetonitrile.	These solvents solvate the counter-ion (e.g., K⁺) but leave the nucleophile relatively "bare." The sulfur atom of SCN⁻ is a softer nucleophile than the nitrogen atom and is favored to attack the soft electrophilic carbon of the alkyl halide in these solvents (Pearson's HSAB principle).[2]
Reaction Temperature	Maintain the lowest possible temperature that allows the reaction to proceed at a reasonable rate.	Isomerization is thermally driven. Lower temperatures favor the kinetically controlled product (often the thiocyanate) over the thermodynamically controlled product (the isothiocyanate).[2]
Counter-ion	Use a thiocyanate salt with a large, soft counter-ion, such as tetrabutylammonium thiocyanate.	Larger, more polarizable cations can associate more loosely with the nucleophile, potentially increasing the reactivity of the softer sulfur atom.

Q6: My purification by column chromatography results in a very low yield of the α-oxo thiocyanate, and I isolate fractions containing the isomerized isothiocyanate. How can I improve my purification?

A6: Similar to the issue with TLC plates, the acidic nature of standard silica gel is the likely culprit, catalyzing decomposition during the extended contact time of column chromatography.

Optimized Purification Protocol:

• Deactivate the Silica Gel: Before preparing your column, wash the silica gel with a solution of ~1-2% triethylamine in your chosen eluent system. This neutralizes the acidic sites on the silica surface.

• Run the Column Cold: If possible, perform the chromatography in a cold room or using a jacketed column with a cooling circulator to minimize thermal decomposition.

• Work Quickly: Do not let the compound sit on the column for longer than necessary. Use a slightly more polar solvent system than you would otherwise to speed up the elution and consider using flash chromatography techniques.

• Alternative Stationary Phases: If the problem persists, consider using a less acidic stationary phase like neutral alumina or Florisil.

Caption: Suggested workflow for purifying thermally sensitive α-oxo thiocyanates.

Part 3: Analytical Protocols for Monitoring Decomposition

Effective management of α-oxo thiocyanate stability requires reliable analytical monitoring. Here are streamlined protocols for common laboratory techniques.

Protocol 1: High-Performance Liquid Chromatography (HPLC) for Quantitative Analysis

This method is ideal for quantifying the ratio of α-oxo thiocyanate to its isothiocyanate isomer and other byproducts.

• Sample Preparation: Dilute a small aliquot of the reaction mixture or isolated product in the mobile phase to an appropriate concentration (e.g., ~1 mg/mL). Filter through a 0.22 µm syringe filter.

• HPLC Conditions (Typical Starting Point):

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase: Isocratic or gradient elution using a mixture of water (A) and acetonitrile (B), both often containing 0.1% formic acid or trifluoroacetic acid. A typical starting point is a 50:50 mixture of A:B.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector set to a wavelength where the aromatic ketone or other chromophore absorbs (e.g., 254 nm).

  • Column Temperature: Maintain the column at a controlled, cool temperature (e.g., 25-30°C) to prevent on-column decomposition.

• Analysis: The α-oxo thiocyanate and its more polar isothiocyanate isomer should resolve into distinct peaks. The relative peak areas can be used to determine the purity and the extent of isomerization.

Protocol 2: Characterizing Decomposition Products using Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful tool for identifying volatile and semi-volatile decomposition products.[4][11]

• Sample Preparation: Dilute the sample in a volatile organic solvent like dichloromethane or ethyl acetate.

• GC-MS Conditions:

  • Injector: Set to a temperature sufficient to volatilize the analytes but low enough to minimize on-injector thermal decomposition. A temperature ramp may be beneficial.

  • Column: A standard non-polar or mid-polar capillary column (e.g., DB-5ms or HP-5ms) is usually suitable.

  • Oven Program: Start at a low temperature (e.g., 50-70°C) and ramp up to a higher temperature (e.g., 280-300°C) to elute all components.[11]

  • Mass Spectrometer: Operate in electron ionization (EI) mode.

• Data Interpretation: Compare the obtained mass spectra of the degradation products with spectral libraries (e.g., NIST) to identify potential structures such as isomerized isothiocyanates, sulfides, or other fragments.

References

• Fisher Scientific. (2009, December 22).
• JUNSEI CHEMICAL CO., LTD. (2025, September 10).
• Thermo Fisher Scientific. (2009, December 22).
• Benchchem. (2025).
• ITW Reagents. (2025, July 7).
• Gan, M., & Yang, L. (n.d.). Thermal Decomposition of Thiocyanate Corrosion Inhibitors: A Potential Problem for Successful Well Completions.
• Chen, C. W., & Ho, C. T. (1998). Thermal Degradation of Allyl Isothiocyanate in Aqueous Solution. Journal of Agricultural and Food Chemistry, 46(1), 220–223.
• Ghiasvand, A., et al. (2015).
• BenchChem Technical Support Team. (2025, December).
• Mäkinen, R. M. (2006).
• Organic Chemistry Portal. (n.d.). Thiocyanate synthesis by C-S coupling or substitution.
• Smith, P. A. S., & Emerson, D. W. (1959). The Isomerization of Alkyl Thiocyanates to Isothiocyanates. Journal of the American Chemical Society, 82(12), 3076–3082.
• Wang, H., et al. (2018). Stability of Allyl Isothiocyanate in an Aqueous Solution. IOP Conference Series: Earth and Environmental Science.
• Chen, C. W., & Ho, C. T. (1998).
• Kumar, D., et al. (2023). Singlet Oxygen-Mediated Regioselective Thiocyanation of Terminal Alkynes, Alkenes, Indoles, Pyrrole, Anilines, and Phenols. ACS Sustainable Chemistry & Engineering.
• Central Drug House (P) Ltd. (2021, October 28).
• Pinto, D., et al. (2020).
• Taylor & Francis. (2023, January 9). Aqueous microwave assisted novel synthesis of isothiocyanates by amine catalyzed thionation of isocyanides with Lawesson's reagent.
• Kormos, A., et al. (2013). Detailed Kinetics and Mechanism of the Oxidation of Thiocyanate Ion (SCN–)
• Li, W., et al. (2024).
• BenchChem Technical Support Team. (2025, December).
• Publication Server of Constructor University Library. (n.d.).
• ResearchGate. (n.d.).
• Murakami, K., et al. (2023). Recent advancement in the synthesis of isothiocyanates.
• NCBI Bookshelf. (n.d.). Analytical Methods - Toxicological Profile for Cyanide.
• Semantic Scholar. (n.d.).
• An Improved Thiocyanate Method for Determination of Molybdenum using Thioglycollic Acid as Reductant. (n.d.).
• MDPI. (2024, September 18). Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review.
• ResearchGate. (2026, January 6). (PDF)
• ChemRxiv. (n.d.).
• ResearchGate. (n.d.). (PDF)

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. lib3.dss.go.th [lib3.dss.go.th]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. fishersci.com [fishersci.com]
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• 11. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Reactivity Profile and Application Guide: 2-Mesityl-2-oxoethyl Thiocyanate vs. Standard 2-Aryl-2-oxoethyl Thiocyanates

Executive Summary

In the design and synthesis of complex S,N-heterocycles—such as 1,3,4-thiadiazines, spirooxindoles, and 1,3-oxathiolium salts—2-aryl-2-oxoethyl thiocyanates serve as highly versatile bifunctional building blocks[1]. However, standard derivatives (e.g., phenyl or 4-chlorophenyl variants) often suffer from chemoselectivity issues due to the high electrophilicity of their unshielded carbonyl carbons.

As a premium alternative, 2-Mesityl-2-oxoethyl thiocyanate (CAS: 99797-27-0) leverages extreme steric bulk to dictate reaction pathways. By effectively blocking off-target bimolecular nucleophilic attacks, the mesityl variant acts as a chemoselective director, forcing the substrate into high-yield intramolecular cyclizations[2]. This guide objectively compares the reactivity profiles of these substrates and provides validated experimental workflows for their application in drug development and materials science.

Mechanistic Divergence: The Causality of Steric Shielding

To understand the divergent reactivity between standard and mesityl-substituted 2-oxoethyl thiocyanates, we must analyze their conformational and electronic states.

In standard variants like 2-phenyl-2-oxoethyl thiocyanate, the aromatic ring is coplanar with the carbonyl group, allowing for extended π -conjugation. This leaves the carbonyl carbon highly susceptible to rapid bimolecular nucleophilic attack (e.g., by amines or water), which can lead to unwanted dimerization or premature degradation[2].

Conversely, the 2,4,6-trimethylphenyl (mesityl) group introduces severe steric hindrance via its two ortho-methyl substituents. This steric clash forces the aromatic ring to twist orthogonally to the carbonyl plane.

• The Result: The Bürgi-Dunitz trajectory for incoming nucleophiles at the carbonyl carbon is physically blocked.

• The Advantage: Bimolecular side reactions are suppressed, raising the activation energy barrier for intermolecular attack and shifting the kinetic preference entirely toward controlled, intramolecular cyclization pathways[1],[2].

Caption: Mechanistic divergence based on steric shielding of the carbonyl carbon.

Comparative Performance Data

The structural differences directly translate to distinct operational requirements in the laboratory. The table below summarizes the kinetic and thermodynamic behaviors of three common substrates during heterocycle synthesis.

Property / Substrate	2-Phenyl-2-oxoethyl thiocyanate	2-(4-Chlorophenyl)-2-oxoethyl thiocyanate	2-Mesityl-2-oxoethyl thiocyanate
Steric Shielding (C=O)	Low	Low	Extremely High (ortho-methyls)
Susceptibility to Side-Reactions	High (Prone to dimerization)	Very High (Electron-withdrawn)	Low (Sterically blocked)
Synthesis Condition (from α -chloro ketone)	Room Temperature, 2–4 h	Room Temperature, 2–4 h	Reflux (MeCN), 14 h[2]
1,3-Oxathiolium Salt Stability	Moderate (Moisture sensitive)	Moderate	High (Isolable, moisture-stable)[2]
Chemoselectivity in Cyclization	Moderate (Mixed byproducts)	Moderate	Excellent (Selective pathways)[1]

Experimental Workflows & Protocols

Because of its steric bulk, the mesityl variant requires harsher initial conditions (e.g., extended refluxing) to overcome the activation energy barrier for both its synthesis and its subsequent cyclization. However, this energy investment pays off in exceptional product purity.

Caption: Step-by-step workflow for spirooxindole synthesis comparing substrate conditions.

Protocol A: Synthesis of 2-Mesityl-2-oxoethyl thiocyanate (Self-Validating)

Note: This synthesis requires elevated temperatures compared to standard phenacyl chlorides due to steric hindrance at the α -carbon[2].

• Preparation: Dissolve 2-chloro-1-mesitylethanone (50 mmol) in 50 mL of dry Acetonitrile (MeCN).

• Reagent Addition: Add this solution dropwise to a stirring solution of Potassium Thiocyanate (KSCN, 63 mmol) in 80 mL of MeCN.

• Reaction: Heat the mixture to reflux for 14 hours.

  • Validation Check: The reaction is driven forward by the precipitation of Potassium Chloride (KCl). A heavy white precipitate confirms successful substitution[2].

• Isolation: Filter the hot mixture to remove KCl. Concentrate the filtrate via rotary evaporation and recrystallize the residue from ethanol to yield pure 2-mesityl-2-oxoethyl thiocyanate (Yield: ~76%, mp 64–66 °C)[2].

Protocol B: One-Pot Synthesis of 1,3,4-Thiadiazine Spirooxindoles

This protocol utilizes a three-component domino reaction to build complex spiro-scaffolds[1],.

• Initial Mixing: In a round-bottom flask, combine the isatin derivative (1.0 mmol) and 2-mesityl-2-oxoethyl thiocyanate (1.0 mmol) in 3 mL of Ethyl Acetate (EtOAc).

• Base Activation: Add Triethylamine (Et 3​ N, 1.0 mmol). Stir the mixture at room temperature (or gentle reflux for highly hindered mesityl substrates) for 7 hours.

  • Validation Check: Monitor via TLC (Hexane:EtOAc 7:3). The disappearance of the thiocyanate spot indicates the formation of the intermediate sulfide adduct[1].

• Cyclization Trigger: Add hydrazonoyl chloride (1.0 mmol) to the mixture and heat to a vigorous reflux for 10 minutes.

  • Validation Check: The immediate precipitation of triethylamine hydrochloride (Et 3​ N·HCl) as a dense white solid acts as a visual confirmation that the elimination and intramolecular cyclization steps are occurring[1].

• Purification: Cool the mixture, filter off the Et 3​ N·HCl salt, and evaporate the solvent. Recrystallize the crude product from ethanol.

  • Analytical Validation: Confirm the spiro structure via 1 H NMR; look for the characteristic CH–S proton signal at δ = 52.8 ppm and the spiro carbon signal at δ = 87.5 ppm[1].

Sources

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A Comparative Guide to the Synthesis of Sterically Hindered Thiazoles: Evaluating Alternatives to 2-Mesityl-2-oxoethyl thiocyanate

Introduction: The Challenge of Synthesizing Bulky Thiazoles

The thiazole ring is a privileged scaffold in medicinal chemistry and materials science, forming the core of numerous pharmaceuticals, natural products, and functional materials.[1][2] The classical Hantzsch thiazole synthesis, first reported in 1887, remains a cornerstone for constructing this heterocyclic system, typically involving the condensation of an α-haloketone with a thioamide or thiourea.[3][4] However, when the target thiazole is decorated with sterically demanding substituents, such as a mesityl group (2,4,6-trimethylphenyl), this venerable reaction often falters, leading to low yields and challenging purifications.

To circumvent the issues associated with handling reactive and often lachrymatory α-haloketones, reagents like 2-mesityl-2-oxoethyl thiocyanate have been employed. This α-thiocyanatoketone effectively combines the electrophilic carbonyl component and the sulfur nucleophile precursor into a single, albeit specialized, molecule. While useful, its availability, stability, and reaction scope limitations necessitate the exploration of more versatile and robust alternatives. This guide provides a comparative analysis of modern reagents and strategies for the synthesis of hindered thiazoles, offering researchers a data-driven basis for methodological selection.

The Benchmark: Limitations of 2-Mesityl-2-oxoethyl thiocyanate

The use of an α-thiocyanatoketone in a Hantzsch-type synthesis involves its reaction with an amine to form a 2-aminothiazole. The mesityl group, with its two ortho-methyl substituents, significantly shields the carbonyl carbon from nucleophilic attack. This steric hindrance can impede the crucial intramolecular cyclization step, leading to incomplete conversion and the formation of side products. Furthermore, α-thiocyanatoketones can be prone to decomposition, and their synthesis adds extra steps to the overall sequence. These drawbacks highlight the need for more efficient and broadly applicable methods.

Alternative Strategies for Hindered Thiazole Construction

Modern organic synthesis offers several powerful alternatives to the classical α-thiocyanatoketone approach. We will focus on the most promising of these: the Brønsted acid-mediated reaction of sulfoxonium ylides.

Emerging Champion: Sulfoxonium Ylides as α-Ketocarbene Precursors

A highly effective and increasingly popular strategy involves the use of stable sulfoxonium ylides as precursors to α-ketocarbene equivalents.[5] Unlike hazardous and unstable diazo compounds, sulfoxonium ylides are often crystalline, bench-stable solids, making them ideal for routine laboratory use.[5] In a significant advancement, it has been shown that a simple Brønsted acid can mediate the insertion of thioureas or thioamides into the ylide, providing direct access to a wide range of thiazoles under mild, metal-free conditions.[5]

The Causality Behind the Method: The reaction is initiated by protonation of the ylide, which generates a highly electrophilic species. The sulfur atom of the thioamide/thiourea attacks this intermediate, leading to a cascade of events culminating in the formation of the thiazole ring and the expulsion of dimethyl sulfoxide (DMSO) as a benign byproduct. The use of a Brønsted acid avoids the need for transition metal catalysts, simplifying purification and reducing costs.

Comparative Analysis: Performance Metrics

To provide an objective comparison, the following table summarizes the key performance indicators for the benchmark reagent versus the sulfoxonium ylide strategy.

Feature	2-Mesityl-2-oxoethyl thiocyanate (Benchmark)	Sulfoxonium Ylide + Thiourea/Thioamide
Reagent Stability	Moderate; can be prone to decomposition.	High; often crystalline, bench-stable solids.[5]
Reaction Conditions	Often requires heating; can be sluggish with hindered substrates.	Mild (e.g., 80 °C); metal-free.[5]
Generality & Scope	Limited to the availability of the specific α-thiocyanatoketone.	Broad; diverse ylides and thioureas/thioamides can be used.[5]
Byproducts	Stoichiometric salts.	DMSO, water.
Typical Yields (Hindered Substrates)	Variable, often moderate to low.	Good to excellent (up to 95%).[5]
Key Advantages	Single reagent for the core structure.	High stability, broad scope, mild conditions, operational simplicity.
Key Disadvantages	Limited availability, potential instability, steric sensitivity.	Requires synthesis of the sulfoxonium ylide (though often straightforward).

In-Depth Protocol: Thiazole Synthesis via Sulfoxonium Ylide

This section provides a detailed, self-validating protocol for the synthesis of a hindered 2-aminothiazole using the sulfoxonium ylide approach, a method proven effective for complex and sterically demanding substrates.

Reaction Mechanism

The reaction proceeds through a Brønsted acid-mediated pathway, as illustrated below.

Caption: Brønsted acid-mediated synthesis of 2-aminothiazoles.

Experimental Workflow

The following diagram outlines the general laboratory procedure for this synthesis.

Caption: General workflow for thiazole synthesis from sulfoxonium ylides.

Step-by-Step Protocol: Synthesis of 2-Amino-4-mesitylthiazole

This protocol is adapted from established literature procedures.[5]

Materials:

• 1-(Mesityl)-2-(dimethyl-λ⁴-sulfanylidene)ethan-1-one (Sulfoxonium ylide, 1.0 equiv)

• Thiourea (1.2 equiv)

• p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O, 1.2 equiv)

• 1,2-Dichloroethane (DCE) (0.2 M)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Ethyl acetate (EtOAc)

• Hexanes

• Silica gel

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the sulfoxonium ylide (1.0 equiv), thiourea (1.2 equiv), and 1,2-dichloroethane (to achieve a 0.2 M concentration based on the ylide).

  • Rationale: DCE is a suitable high-boiling solvent that effectively solubilizes the reactants. Using a slight excess of thiourea and acid ensures complete consumption of the limiting ylide.

• Initiation: Add p-toluenesulfonic acid monohydrate (1.2 equiv) to the suspension.

  • Rationale: The Brønsted acid is the catalyst that activates the ylide for nucleophilic attack. p-TsOH is a cost-effective, crystalline, and easy-to-handle acid.

• Reaction: Heat the reaction mixture to 80 °C and stir vigorously. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS), observing the disappearance of the starting ylide. The reaction is typically complete within 4-12 hours.

  • Rationale: Heating provides the necessary activation energy for the reaction to proceed at a practical rate.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and wash sequentially with saturated aqueous NaHCO₃ and brine.

  • Rationale: The NaHCO₃ wash neutralizes the p-TsOH catalyst, preventing potential acid-catalyzed decomposition of the product during purification. The brine wash helps to remove water from the organic layer.

• Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of 20% to 50% ethyl acetate in hexanes) to afford the pure 2-amino-4-mesitylthiazole.

  • Rationale: Chromatography removes unreacted thiourea, DMSO, and other minor impurities, yielding the analytically pure product.

Conclusion and Future Outlook

While 2-mesityl-2-oxoethyl thiocyanate provides a direct route to certain hindered thiazoles, its limitations in stability and scope warrant the adoption of superior alternatives. The Brønsted acid-mediated reaction of stable sulfoxonium ylides with thioureas and thioamides has emerged as a robust, versatile, and scalable method for the synthesis of sterically encumbered thiazoles.[5] Its mild, metal-free conditions and operational simplicity make it an outstanding choice for applications in both academic research and industrial drug development. Future research will likely focus on expanding the substrate scope further and developing asymmetric variants of this powerful transformation.

References

• Taylor & Francis. (2026, January 30).
• PMC.
• International Journal of Novel Research and Development. Recent Advances in Thiazole Derivatives: Structural Modifications and Their Broad-Spectrum Biological Activities.
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• Ingenta Connect. (2022, September 1). Recent Development in the Synthesis of Thiazoles.
• ResearchGate. Recent Development in the Synthesis of Thiazoles | Request PDF.
• Organic Chemistry Portal. Thiazole synthesis.
• PMC. The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis.
• BenchChem.
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• ResearchGate.
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• Semantic Scholar. (2024, October 1).

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Comparative yield analysis of different methods for synthesizing 2-amino-4-mesitylthiazoles

Abstract

The 2-aminothiazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous pharmacologically active agents. The 4-mesityl substituted variant, in particular, offers unique steric and electronic properties, making its efficient synthesis a topic of significant interest for researchers and drug development professionals. This guide provides an in-depth comparative analysis of the primary synthetic routes to 2-amino-4-mesitylthiazoles. We will dissect the classical Hantzsch synthesis, modern one-pot catalytic procedures, and rapid microwave-assisted methods. By examining the mechanistic underpinnings, experimental protocols, and, most critically, the achievable yields of each method, this document serves as a practical resource for selecting the optimal synthetic strategy based on laboratory scale, available equipment, and process efficiency goals.

The Foundational Route: Hantzsch Thiazole Synthesis

The Hantzsch thiazole synthesis, first reported by Arthur Hantzsch in 1887, remains a cornerstone of heterocyclic chemistry.[1] It is a robust and versatile method for the preparation of thiazole derivatives.[2][3] The reaction proceeds via the condensation of an α-haloketone with a thioamide-containing compound, such as thiourea, to form the thiazole ring.[4]

Mechanistic Insight: The causality behind this reaction involves a two-stage process. First, the sulfur atom of thiourea, acting as a nucleophile, attacks the electrophilic carbon of the α-haloketone in an SN2 reaction, displacing the halide. The resulting intermediate then undergoes an intramolecular cyclization via the nucleophilic attack of a nitrogen atom onto the ketone's carbonyl carbon. A final dehydration step yields the aromatic 2-aminothiazole ring. This classical pathway, while reliable, necessitates the prior synthesis and handling of the α-haloketone (in this case, 2-bromo-1-(2,4,6-trimethylphenyl)ethanone), which is often a lachrymatory and toxic substance.

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The Strategic Advantage of α-Keto Thiocyanates: A Safer and More Versatile Alternative to α-Haloketones in Heterocyclic Synthesis

A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals

In the realm of organic synthesis, particularly in the construction of nitrogen- and sulfur-containing heterocycles vital to medicinal chemistry, the choice of starting materials can profoundly impact not only the efficiency of a reaction but also the safety and practicality of the entire workflow. For decades, α-haloketones have been the workhorses for synthesizing a vast array of compounds, most notably thiazoles via the venerable Hantzsch synthesis.[1][2] However, their utility is marred by significant drawbacks, primarily their potent lachrymatory and toxic properties, which necessitate stringent handling procedures and pose a considerable risk to researchers.[3] This guide presents a compelling case for the strategic adoption of α-keto thiocyanates as a superior alternative in specific synthetic contexts, offering a safer, more stable, and often more versatile entry point to valuable heterocyclic scaffolds.

The Inherited Flaws of a Classic Reagent: Why Seek an Alternative to α-Haloketones?

α-Haloketones are highly reactive alkylating agents due to the presence of two electrophilic sites: the carbonyl carbon and the α-carbon bearing the halogen.[4] This high reactivity, while synthetically useful, is also the root of their hazardous nature. Compounds like chloroacetone and phenacyl bromide are well-known lachrymators, causing severe eye irritation and posing respiratory risks.[3] This necessitates their handling in well-ventilated fume hoods with appropriate personal protective equipment, a significant practical limitation in many laboratory settings.

Beyond the handling hazards, the synthesis of α-haloketones itself can be problematic, often involving direct halogenation of the parent ketone, which can lead to side products such as α,α-dihalogenated and ring-halogenated compounds, complicating purification.[5] The reactivity of α-haloketones also varies significantly with the halogen (I > Br > Cl), which can impact reaction rates and conditions.[4]

α-Keto Thiocyanates: A Profile of Stability and Versatility

α-Keto thiocyanates, by contrast, are generally more stable, crystalline solids that are easier and safer to handle than their lachrymatory α-haloketone counterparts.[6] They serve as versatile building blocks for a wide range of organosulfur compounds and are particularly valuable in the synthesis of heterocycles like thiazoles.[7][8] The thiocyanate group (SCN) is an ambident nucleophile, capable of reacting through either the sulfur or nitrogen atom, although in many synthetically useful reactions, it is the electrophilic carbon of the thiocyanate group that participates in cyclization.[9]

The synthesis of α-keto thiocyanates can be achieved through various methods, including the reaction of α-haloketones with a thiocyanate salt, or more modern, greener approaches such as the visible-light-mediated decarboxylative ketonization of acrylic acids.[10][11] This latter approach avoids the use of halogenating agents altogether.

Comparative Analysis: Key Physicochemical and Reactivity Properties

Property	α-Haloketones	α-Keto Thiocyanates	Advantage of α-Keto Thiocyanates
Physical State	Often liquids or low-melting solids	Generally crystalline solids	Easier to handle, weigh, and store.
Toxicity/Handling	Potent lachrymators, toxic, require stringent handling	Generally non-lachrymatory and less toxic	Significantly improved laboratory safety.
Stability	Can be unstable, especially α-iodoketones	Generally more stable and have a longer shelf-life	More reliable and consistent reactivity.
Reactivity	Highly reactive alkylating agents	Versatile intermediates with multiple reactive sites	Offers broader synthetic possibilities.
Synthesis	Can lead to di- and poly-halogenated byproducts	Can be synthesized via greener, more selective methods	Improved atom economy and easier purification.

Case Study: The Synthesis of 2-Aminothiazoles

The synthesis of 2-aminothiazoles, a privileged scaffold in medicinal chemistry, provides an excellent platform to compare the utility of α-haloketones and α-keto thiocyanates.[12]

The Traditional Route: Hantzsch Thiazole Synthesis with α-Haloketones

The Hantzsch synthesis is a classic method involving the condensation of an α-haloketone with a thioamide or thiourea.[13] While effective, this method directly employs the hazardous α-haloketone.

Experimental Protocol: Hantzsch Synthesis of 2-Amino-4-phenylthiazole [12][14]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 2-bromoacetophenone (1.0 mmol) and thiourea (1.2 mmol) in ethanol (10 mL).

• Reaction: Heat the mixture to reflux with stirring for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Pour the mixture into water and neutralize with a saturated solution of sodium bicarbonate.

• Isolation and Purification: Collect the resulting precipitate by vacuum filtration. The crude product can be purified by recrystallization from a suitable solvent like ethanol to yield pure 2-amino-4-phenylthiazole.

The Superior Approach: Synthesis via α-Keto Thiocyanates

A more modern and safer approach involves the use of α-keto thiocyanates. These can be reacted with amines or their salts to generate 2-aminothiazoles, often in a one-pot procedure that may even generate the α-keto thiocyanate in situ.[15] This avoids the isolation and handling of the lachrymatory α-haloketone.

Experimental Protocol: One-Pot Synthesis of 2-Aminothiazoles from α-Haloketones via an α-Keto Thiocyanate Intermediate [15]

This method cleverly combines the synthesis of the α-keto thiocyanate and its subsequent cyclization into a single, streamlined process.

• In-situ Formation of α-Keto Thiocyanate: An α-haloketone (e.g., 2-bromoacetophenone, 1.0 mmol) is reacted with potassium thiocyanate supported on silica gel (KSCN/SiO2) in a suitable solvent.

• Cyclization: To the intermediate α-thiocyanatoketone, ammonium acetate supported on alumina (NH4OAc/Al2O3) is added.

• Reaction Conditions: The one-pot mixture is stirred at room temperature or gently heated to afford the final 2-aminothiazole.

• Work-up and Isolation: The solid supported reagents are simply removed by filtration. The filtrate is then concentrated under reduced pressure to yield the crude product, which can be further purified by column chromatography.

This one-pot method highlights the advantage of using the α-keto thiocyanate as a stable, handleable intermediate, even if generated in situ, to circumvent the hazards associated with the α-haloketone starting material. The yields for this one-pot procedure are reported to be good, demonstrating its efficiency.[15]

Mechanistic and Practical Advantages of α-Keto Thiocyanates

The primary advantage of using α-keto thiocyanates lies in decoupling the hazardous halogenation step from the subsequent cyclization . By starting with a pre-functionalized, stable, and non-lachrymatory α-keto thiocyanate, researchers can focus on the key bond-forming reactions without the attendant safety concerns.

Caption: Comparison of synthetic pathways to thiazoles.

Broadening the Synthetic Horizon

The utility of α-keto thiocyanates extends beyond the synthesis of 2-aminothiazoles. They are valuable precursors to a variety of other heterocyclic systems. For instance, their reaction with 1-methyl-3-aminopyrazole leads to the formation of N-(3-pyrazolyl)-substituted 2-aminothiazoles, and under specific conditions, can even be used to construct novel fused heterocyclic systems like pyrazolo[4,3-e]thiazolo[3,2-a]pyrimidines.[9]

Conclusion: A Call for a Paradigm Shift

While the Hantzsch synthesis and the use of α-haloketones are cornerstones of heterocyclic chemistry, the advancement of synthetic methodology demands a critical evaluation of both efficiency and safety. α-Keto thiocyanates present a compelling and often superior alternative. Their enhanced stability, safer handling profile, and versatility as synthetic intermediates make them an invaluable tool for the modern chemist. By embracing α-keto thiocyanates, researchers in drug discovery and development can not only mitigate laboratory hazards but also unlock new avenues for the efficient and innovative synthesis of complex, biologically active molecules. The transition from the volatile reactivity of α-haloketones to the controlled and safer chemistry of α-keto thiocyanates represents a significant step forward in responsible and efficient chemical synthesis.

References

• A one-pot synthesis of 2-aminothiazoles via the coupling of ketones and thiourea using I2/dimethyl sulfoxide as a catalytic oxidative system. (2021). ResearchGate. [Link]

• A mild one-pot synthesis of 2-iminothiazolines from thioureas and 1-bromo-1-nitroalkenes. (n.d.). Royal Society of Chemistry. [Link]

• Thiocyanatoarylation of Methyl Vinyl Ketone under Meerwein Conditions for the Synthesis of 2-Aminothiazole-Based Heterocyclic Systems. (2022). ACS Publications. [Link]

• Significance of Thiazole-based Heterocycles for Bioactive Systems. (2016). IntechOpen. [Link]

• Synthesis of aminothiazoles: polymer-supported approaches. (2017). RSC Publishing. [Link]

• Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. (n.d.). PMC. [Link]

• Thiazole – Knowledge and References. (n.d.). Taylor & Francis. [Link]

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• Synthesis and Biological Evaluation of Thiazole Derivatives. (2020). IntechOpen. [Link]

• Review on Synthesis of Thiazole Derivatives from α-Halo- ketones and Thiourea or N-Substituted Thiourea. (2025). ResearchGate. [Link]

• Systematic Review On Thiazole And Its Applications. (n.d.). Kuey. [Link]

• A Simplified Approach to α-Ketothiocyanates, Thiocyanatoindoles and Chalcones Using Lithium Chloride. (2025). ResearchGate. [Link]

• α-Halo ketone. (n.d.). Wikipedia. [Link]

• Visible-Light-Mediated Additive-Free Decarboxylative Ketonization Reaction of Acrylic Acids: An Access to α-Thiocyanate Ketones. (n.d.). Organic Chemistry Portal. [Link]

• The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis. (n.d.). PMC. [Link]

• Harnessing Diazoketones for the Efficient Synthesis of 2,4-Disubstituted Thiazoles: Scalable and Versatile Approach. (n.d.). ChemRxiv. [Link]

• A Facile Synthesis of 2,4-Disubstituted Thiazoles Using MnO2. (n.d.). PMC. [Link]

• Recent advances in radical thiocyanation cyclization or spirocyclization reactions. (2023). PubMed. [Link]

• Synthetic Access to Aromatic α-Haloketones. (n.d.). PMC. [Link]

• Visible-Light-Promoted Aerobic α-Thiocyanation of Carbonyl Compounds with Ammonium Thiocyanate. (2024). ACS Publications. [Link]

• Recent advances in the synthesis of α-thiocyanatoketones and β-thiocyanato alcohols through the direct oxy-/hydroxy-thiocyanat. (2025). Chemical Review and Letters. [Link]

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Analytical Comparison Guide: Spectroscopic Evidence for Intermediates in the Reactions of 2-Mesityl-2-oxoethyl Thiocyanate

Executive Summary

The transformation of 2-mesityl-2-oxoethyl thiocyanate into stable heterocycles (such as thiazole N-oxides or 1,3-oxathiolium derivatives) proceeds via highly reactive, transient intermediates. Capturing these intermediates is notoriously difficult; traditional offline sampling often fails because the species rapidly undergo nucleophilic attack or hydrolysis[1].

This guide provides an objective comparison of state-of-the-art in situ spectroscopic techniques—Operando Flow-NMR , In Situ ATR-FTIR (ReactIR) , and Transient UV-Vis —for the real-time detection and structural elucidation of these elusive intermediates. By leveraging the steric shielding provided by the mesityl (2,4,6-trimethylphenyl) group, researchers can extend the half-life of these intermediates just enough to capture definitive spectroscopic evidence.

Mechanistic Context & The Role of the Mesityl Group

The cyclization of 2-mesityl-2-oxoethyl thiocyanate typically involves the nucleophilic attack of the thiocyanate sulfur on the carbonyl carbon (or via an enol tautomer), leading to a highly charged 1,3-oxathiolium intermediate[2].

Causality in Molecular Design: Why use the mesityl derivative? The bulky ortho-methyl groups of the mesityl ring provide critical steric hindrance around the reaction center. This shielding slows down the subsequent nucleophilic attack (e.g., by hydroxylamine to form thiazole N-oxides), artificially extending the lifetime of the 1,3-oxathiolium intermediate so it can be observed spectroscopically.

Reaction pathway from 2-Mesityl-2-oxoethyl thiocyanate to stable heterocycles.

Comparison of Spectroscopic Techniques

To definitively prove the formation of the 1,3-oxathiolium intermediate, researchers must choose the correct analytical modality. Below is a comparative analysis of the three primary in situ techniques.

In Situ ATR-FTIR (ReactIR)

ReactIR utilizes an Attenuated Total Reflection (ATR) probe inserted directly into the reaction vessel[3]. It is exceptional for tracking functional group transformations without perturbing the reaction equilibrium.

• Evidence Captured: The sharp disappearance of the thiocyanate (-SCN) stretch at ~2150 cm⁻¹ and the transient appearance of a strong band at 1640–1675 cm⁻¹, which is characteristic of the 1,3-oxathiolium ring stretch[4].

Operando Flow-NMR

Flow-NMR circulates the reaction mixture from the reactor through the NMR magnet[5]. It provides the most definitive structural proof of the intermediate.

• Evidence Captured: The 1,3-oxathiolium ion possesses significant carbenium/sulfonium resonance character. This results in a highly deshielded C2 carbon, observable in ¹³C NMR at ~170–190 ppm[4].

Transient UV-Vis Spectroscopy

UV-Vis is used to track the formation of the 6π-heteroaromatic system. While it boasts the highest temporal resolution, it lacks the structural specificity of NMR and IR.

Table 1: Performance Comparison of Analytical Techniques

Feature	In Situ ATR-FTIR (ReactIR)	Operando Flow-NMR	Transient UV-Vis
Primary Utility	Functional group tracking	Structural elucidation	Conjugation monitoring
Temporal Resolution	High (~15 seconds/scan)	Moderate (~1 min/scan)	Very High (<1 second)
Sensitivity to Moisture	Low (with background subtraction)	High (requires anhydrous solvents)	Moderate
Key Intermediate Marker	1640–1675 cm⁻¹ (Ring stretch)	~170–190 ppm (C2 ¹³C shift)	~280–320 nm (π-π* transition)

Self-Validating Experimental Protocols

To ensure data integrity, the following protocols are designed as self-validating systems, meaning each step contains an internal check to confirm the reaction state before proceeding.

Protocol A: In Situ ATR-FTIR Kinetic Profiling

Objective: Monitor the decay of the -SCN group and the transient rise of the oxathiolium ring.

• Background Collection: Insert the ATR-FTIR probe into the reactor containing anhydrous acetonitrile (MeCN) at the target temperature. Collect a background spectrum. Causality: Subtracting the solvent profile at the exact reaction temperature prevents thermal baseline drift.

• Reagent Baseline: Add 2-mesityl-2-oxoethyl thiocyanate. Validation Step: Confirm the presence of the sharp -SCN stretch at 2150 cm⁻¹ and the carbonyl stretch at 1705 cm⁻¹.

• Activation & Continuous Scanning: Introduce the cyclization trigger (acid catalyst or thermal energy). Set the acquisition rate to 15 seconds per scan[1]. Causality: A high sampling rate is required to capture the apex of the transient 1640 cm⁻¹ intermediate peak before it decays into the final product.

• Endpoint Determination: The reaction is deemed complete when the 1640 cm⁻¹ peak fully decays and the stable product peaks (e.g., 1350 cm⁻¹ for N-O stretch if forming a thiazole N-oxide) plateau.

Protocol B: Operando Flow-NMR Structural Elucidation

Objective: Capture the highly deshielded C2 carbon of the intermediate.

• Loop Calibration: Connect the reactor to the NMR flow cell. Causality: The flow rate must be calibrated so that the residence time from the reactor to the probe is significantly shorter than the intermediate's half-life[5].

• Shimming and T1 Estimation: Perform shimming on the flowing sample. Estimate the longitudinal relaxation time (T1). Causality: Accurate T1 estimation ensures that the magnetization fully recovers between scans, maintaining quantitative integration[6].

• Single-Scan Acquisition: Instead of averaging multiple FIDs (which reduces kinetic data points and blurs transient signals), acquire and save each scan independently[6].

• Spectral Deconvolution: Post-process the single-scan FIDs to isolate the transient ¹³C signal at 175–190 ppm, confirming the carbenium nature of the intermediate.

Integrated workflow for in situ spectroscopic monitoring of transient intermediates.

Quantitative Data Presentation

The following table synthesizes the expected spectroscopic shifts based on the structural evolution from the linear thiocyanate to the cyclic intermediate, and finally to a stable heterocycle.

Table 2: Key Spectroscopic Markers

Chemical Species	IR Marker (cm⁻¹)	¹H NMR Marker (ppm)	¹³C NMR Marker (ppm)
2-Mesityl-2-oxoethyl thiocyanate	2150 (-SCN), 1705 (C=O)	4.20 (CH₂, singlet), 2.25 (Ar-CH₃)	112 (-SCN), 195 (C=O)
1,3-Oxathiolium Intermediate	1640–1675 (Ring stretch)	6.80 (CH, heterocyclic ring)	175–190 (C2 carbenium)
Thiazole N-oxide Product	1350 (N-O stretch)	7.10 (CH, thiazole ring)	145 (C2 thiazole)

Conclusion

Relying solely on offline analytical methods to deduce the reaction mechanisms of 2-mesityl-2-oxoethyl thiocyanate leads to critical data gaps due to the transient nature of the 1,3-oxathiolium intermediate. By combining the high temporal resolution of In Situ ATR-FTIR with the definitive structural elucidation capabilities of Operando Flow-NMR , researchers can create a comprehensive, self-validating kinetic profile. The steric bulk of the mesityl group is the vital chemical lever that makes this spectroscopic capture possible, bridging the gap between theoretical mechanistic pathways and empirical proof.

References

• "Product Class 3: 1,3-Oxathiolium Salts and Related Compounds." Science of Synthesis, Thieme Connect. 2

• "Monitoring Activation Intermediates via Operando Target-Specific NMR Enables Selective C–N Coupling for Urea Electrosynthesis." Journal of the American Chemical Society, ACS Publications. 7

• "Seven Essential Steps for In Situ Reaction Monitoring." Spectroscopy Online. 1

• "ReactIR In Situ Spectroscopy." Mettler Toledo. 3

• "Simple Parameters and Data Processing for Better Signal-to-Noise and Temporal Resolution in In Situ 1D NMR Reaction Monitoring." PMC / NIH. 6

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